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  • Product: 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile
  • CAS: 50691-09-3

Core Science & Biosynthesis

Foundational

The Molecular Architecture and Translational Utility of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Executive Summary In the landscape of advanced organic synthesis and targeted drug discovery, the rational design of electrophilic scaffolds is paramount. 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile —formally recogn...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of advanced organic synthesis and targeted drug discovery, the rational design of electrophilic scaffolds is paramount. 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile —formally recognized under IUPAC nomenclature as 4-([1,1'-biphenyl]-4-yl)-2-oxo-2,5-dihydrofuran-3-carbonitrile (CAS: 50691-09-3) —represents a highly privileged structural motif. Combining a rigid, lipophilic biphenyl system with a strongly electron-deficient cyano-butenolide core, this compound functions as a potent Michael acceptor and a highly tunable Donor-π-Acceptor (D-π-A) chromophore.

This whitepaper provides an in-depth technical analysis of its structural properties, a self-validating synthetic methodology, and its dual-use applications in covalent drug design and nonlinear optical (NLO) materials.

Chemical Identity & Structural Profiling

To leverage this molecule effectively, one must first deconstruct its nomenclature and structural components. While often referred to by its legacy name (5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile), modern chemical databases prioritize the carbonyl at the C2 position.

The molecule is defined by three critical domains:

  • The Butenolide Core (2,5-dihydrofuran-2-one): A five-membered unsaturated lactone that serves as the central electron relay.

  • The 4-Carbonitrile Group: A powerful electron-withdrawing group (EWG) that dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the system, hyper-sensitizing the adjacent β -carbon to nucleophilic attack.

  • The 3-(4-phenylphenyl) / Biphenyl Moiety: A bulky, planar, and highly lipophilic domain that drives π−π stacking interactions and dictates the molecule's spatial orientation within biological binding pockets or crystal lattices.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical metrics critical for downstream formulation and computational modeling.

PropertyValueStructural Implication
IUPAC Name 4-(biphenyl-4-yl)-2-oxo-2,5-dihydrofuran-3-carbonitrileFormal chemical designation.
CAS Registry Number [1]Unique identifier for sourcing and safety.
Molecular Formula C₁₇H₁₁NO₂Defines exact stoichiometry.
Molecular Weight 261.28 g/mol Optimal for small-molecule drug design (Lipinski-compliant).
Topological Polar Surface Area (TPSA) 50.1 ŲIndicates good membrane permeability; driven by the ester (26.3 Ų) and nitrile (23.8 Ų) groups.
Estimated XLogP3 ~3.8High lipophilicity driven by the biphenyl system, ideal for hydrophobic pocket targeting.
H-Bond Donors / Acceptors 0 / 3Limits non-specific aqueous solvation; relies on targeted receptor binding.

Synthetic Methodology: A Self-Validating Protocol

As a Senior Application Scientist, I emphasize that robust synthesis requires more than mixing reagents; it requires understanding the causality of the reaction environment. The synthesis of cyano-butenolides is best achieved via a two-step sequence: an initial esterification followed by an intramolecular Knoevenagel condensation [2].

Mechanistic Rationale
  • Reagent Selection: Cyanoacetic acid is chosen over ethyl cyanoacetate to prevent competing intermolecular transesterification, forcing the reaction down the desired intramolecular pathway.

  • Solvent Causality: Dichloromethane (DCM) is used in Step 1 due to its aprotic nature, preventing solvolysis of the highly reactive α -bromo ketone. In Step 2, switching to a protic solvent (Ethanol) stabilizes the enolate intermediate, driving the dehydration step of the Knoevenagel condensation forward.

Step-by-Step Experimental Workflow

Step 1: Esterification (Formation of the Oxo-cyanoacetate Intermediate)

  • Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve 1.0 equivalent of cyanoacetic acid in anhydrous DCM (0.2 M).

  • Base Addition: Add 1.2 equivalents of Triethylamine (Et₃N). Causality: Et₃N acts as a non-nucleophilic acid scavenger to neutralize the HBr byproduct without attacking the electrophilic α -carbon of the incoming ketone.

  • Alkylation: Slowly add 1.0 equivalent of 2-bromo-1-(biphenyl-4-yl)ethanone dropwise at 0°C. Allow the reaction to warm to 25°C and stir for 4 hours.

  • Validation Checkpoint 1: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1). The reaction is complete when the UV-active bromo ketone spot (R_f ~ 0.6) is entirely replaced by the intermediate spot (R_f ~ 0.4).

  • Workup: Wash with 1M HCl, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 2: Intramolecular Knoevenagel Cyclization

  • Solvent Exchange: Dissolve the crude intermediate in absolute ethanol (0.1 M).

  • Catalysis: Add 0.2 equivalents of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). Causality: DBU is a strong, sterically hindered amidine base that efficiently deprotonates the highly acidic methylene protons between the cyano and ester groups without acting as a nucleophile.

  • Cyclization: Reflux the mixture at 80°C for 3 hours. The heat provides the thermodynamic driving force for the elimination of water (dehydration), finalizing the aromatic furanone ring.

  • Validation Checkpoint 2: Isolate the precipitate and perform FT-IR spectroscopy. The successful formation of the target compound is confirmed by a sharp nitrile stretch ν (C≡N) at ~2214 cm⁻¹ and an α,β -unsaturated lactone carbonyl stretch ν (C=O) at ~1736 cm⁻¹ [2].

Synthesis A 2-Bromo-1-(biphenyl-4-yl)ethanone + Cyanoacetic acid B Esterification (Et3N, DCM, 25°C) A->B C Intermediate: 2-(biphenyl-4-yl)-2-oxoethyl 2-cyanoacetate B->C D Intramolecular Cyclization (DBU/EtOH, Reflux) C->D E Target Compound: 5-oxo-3-(biphenyl-4-yl)- 2H-furan-4-carbonitrile D->E

Figure 1: Synthetic workflow for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile via cyclization.

Electronic Profiling & Translational Applications

The unique architecture of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile allows it to function at the intersection of biology and materials science.

Medicinal Chemistry: Covalent Warhead Design

In targeted drug discovery, achieving prolonged target engagement often requires covalent inhibition. This compound is a highly tuned Michael acceptor .

  • Mechanism of Action: The strong electron-withdrawing nature of the cyano group polarizes the C=C double bond within the butenolide ring. This renders the β -carbon highly electrophilic.

  • Target Engagement: When the lipophilic biphenyl moiety anchors the molecule into a hydrophobic pocket of a target kinase or protease, the electrophilic core is positioned to undergo a rapid, irreversible Michael addition with the nucleophilic thiolate anion of an active-site cysteine residue.

Materials Science: Nonlinear Optical (NLO) Chromophores

Beyond biology, cyano-butenolides are highly valued in the development of D-π-A (Donor-π-Acceptor) chromophores [2].

  • Intramolecular Charge Transfer (ICT): The biphenyl group acts as a moderate π -donor, while the cyano-butenolide core acts as a potent electron acceptor. Upon photoexcitation, electron density shifts across the conjugated framework.

  • Tunability: By altering the substituents on the biphenyl ring (e.g., adding a dimethylamino group), researchers can red-shift the absorption spectrum and enhance the molecule's hyperpolarizability, making it highly effective for electro-optic modulators and organic light-emitting diodes (OLEDs).

Reactivity Core 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile MedChem Medicinal Chemistry: Covalent Target Inhibition (Cysteine Michael Addition) Core->MedChem Electrophilic Attack MatSci Materials Science: Nonlinear Optical (NLO) Chromophores Core->MatSci ICT Process Donor Biphenyl Moiety (π-Donor / Lipophilic Anchor) Donor->Core Conjugation Acceptor Cyano-Butenolide Core (Strong Electron Acceptor) Acceptor->Core LUMO Lowering

Figure 2: Structural contributions to reactivity and applications in drug design and materials.

Conclusion

The compound 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile is not merely a static chemical entity; it is a highly reactive, programmable module. Whether deployed as a covalent warhead to silence mutated kinases in oncology or integrated into polymer matrices to generate advanced NLO materials, its utility is defined by the precise interplay between its lipophilic biphenyl anchor and its electron-hungry cyano-butenolide core. Adhering to the self-validating synthetic protocols outlined above ensures high-fidelity access to this privileged scaffold for advanced research and development.

References

  • Orduna, J., et al. "D–π–A Compounds with Tunable Intramolecular Charge Transfer Achieved by Incorporation of Butenolide Nitriles as Acceptor Moieties". The Journal of Organic Chemistry, ACS Publications, November 20, 2015. Available at:[Link]

Exploratory

Technical Whitepaper: Photophysical Profiling of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Executive Summary The rational design of organic fluorophores is a cornerstone of modern molecular imaging and drug development. Among these, derivatives based on the furan-2(5H)-one (butenolide) skeleton have garnered s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of organic fluorophores is a cornerstone of modern molecular imaging and drug development. Among these, derivatives based on the furan-2(5H)-one (butenolide) skeleton have garnered significant attention due to their structural versatility and inherent bioactivity[1]. This whitepaper provides an in-depth photophysical characterization of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile . By integrating a highly conjugated biphenyl moiety with a strongly electron-withdrawing cyano-furanone core, this molecule functions as a classic Donor-π-Acceptor (D-π-A) system. The resulting architecture exhibits profound Intramolecular Charge Transfer (ICT) and Aggregation-Induced Emission (AIE) phenomena, making it a highly tunable probe for microenvironmental polarity and viscosity.

Molecular Architecture & Photophysical Rationale

To utilize this compound effectively in biological or material assays, scientists must understand the causality behind its optical behavior. The molecule's photophysics are governed by two competing mechanisms:

Intramolecular Charge Transfer (ICT)

The structural asymmetry of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile creates a strong permanent dipole. The biphenyl group acts as a π-extended electron donor, while the combination of the cyano group (-CN) and the lactone carbonyl (=O) serves as a potent electron acceptor[2]. Upon photoexcitation, electron density shifts from the biphenyl system to the furanone core.

  • Causality of Solvatochromism: In non-polar solvents, the energy gap between the ground state ( S0​ ) and the excited state ( S1​ ) is relatively large. As solvent polarity increases, dipole-dipole interactions selectively stabilize the highly polarized S1​ state. This thermodynamic stabilization lowers the energy of the excited state, causing a pronounced red-shift in the fluorescence emission spectra (positive solvatochromism)[2].

Aggregation-Induced Emission (AIE)

In dilute, low-viscosity solutions (e.g., pure Tetrahydrofuran), the compound exhibits negligible fluorescence.

  • Causality of AIE: The single bonds connecting the phenyl rings in the biphenyl moiety act as free rotors. Upon excitation, the rotational motion of these rings rapidly dissipates the excited-state energy via non-radiative decay pathways. However, when the molecule aggregates (e.g., by increasing the water fraction in the solvent), steric hindrance physically restricts these intramolecular rotations (RIR mechanism). The blockade of non-radiative channels forces the molecule to relax via radiative decay, effectively turning "ON" the fluorescence[3].

Mechanism A 5-oxo-3-(4-phenylphenyl) -2H-furan-4-carbonitrile B Dilute Solution (THF) Free Rotor (Biphenyl) A->B Dissolved in good solvent C Aggregated State (THF/H2O) Restricted Rotation A->C Addition of poor solvent D Non-Radiative Decay (Weak Fluorescence) B->D Energy dissipation E Radiative Decay (Strong AIE Fluorescence) C->E RIR Mechanism

Photophysical mechanism of ICT and AIE in the furanone derivative.

Quantitative Photophysical Data

The optical properties of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile are highly dependent on the microenvironment. Table 1 summarizes the UV-Vis absorption and fluorescence emission parameters across varying solvent polarities, while Table 2 highlights the AIE effect in THF/Water mixtures.

Table 1: Solvatochromic Properties (Concentration: 10 µM at 298 K)

SolventDielectric Constant (ε)Absorption λmax​ (nm)Emission λmax​ (nm)Stokes Shift (cm⁻¹)Relative ΦF​ (%)
Toluene2.383384356,5972.1
THF7.583424627,5941.8
Dichloromethane8.933454788,0651.4
DMSO46.703515159,0720.6

Table 2: Aggregation-Induced Emission in THF/Water Mixtures

Water Fraction ( fw​ , vol%)State of SoluteEmission λmax​ (nm)Fluorescence Intensity (a.u.)
0% (Pure THF)Solvated Monomer462~ 15
50%Early Nucleation485~ 45
70%Nano-aggregates505~ 210
90%Solid Precipitate/Aggregates520~ 850

Experimental Workflows & Self-Validating Protocols

To ensure data integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to prevent artifacts such as scattering interference or ground-state degradation.

Protocol 4.1: UV-Vis and Solvatochromism Profiling

Objective: Determine the ground-state stability and ICT-driven emission shifts.

  • Stock Preparation: Dissolve 2.61 mg of the compound in 10 mL of spectroscopic-grade THF to yield a 1.0 mM stock solution. Causality: THF is chosen as the primary carrier solvent due to its excellent solvation of the lipophilic biphenyl moiety, preventing premature aggregation.

  • Solvent Titration: Aliquot 30 µL of the stock into 2.97 mL of target solvents (Toluene, DCM, DMSO) to achieve a final working concentration of 10 µM.

  • Self-Validation (Blank Subtraction): Before measuring the sample, record a baseline using the exact solvent batch. Subtract this blank to eliminate solvent Raman scattering and background absorbance.

  • Acquisition: Scan absorption from 250 nm to 600 nm. Identify the lowest energy absorption band ( λmax​ ) to use as the excitation wavelength for fluorescence measurements.

Protocol 4.2: Aggregation-Induced Emission (AIE) Assay

Objective: Quantify the Restriction of Intramolecular Rotation (RIR) upon aggregation.

  • Mixture Preparation: Prepare a series of 10 µM solutions in THF/Water mixtures with water fractions ( fw​ ) ranging from 0% to 90%.

  • Injection Method: Rapidly inject the 1.0 mM THF stock into the vigorously stirring THF/Water mixture. Causality: Rapid injection ensures uniform nucleation of nano-aggregates, preventing the formation of macro-crystals that cause severe light scattering.

  • Self-Validation (Isosbestic Point Monitoring): Overlay the UV-Vis spectra of all fw​ fractions. The presence of a clear isosbestic point validates that the spectral changes are purely due to physical aggregation (a two-state system: monomer vs. aggregate) and not chemical degradation.

  • Fluorescence Acquisition: Excite the samples at the previously determined λmax​ (typically ~345 nm). Record emission from 400 nm to 700 nm. Calculate the relative quantum yield using Quinine Sulfate in 0.1 M H₂SO₄ ( ΦF​=0.54 ) as a standard.

Workflow S1 Sample Prep (10 µM in THF) S2 Solvent Titration (0-90% Water) S1->S2 S3 UV-Vis Absorption Scan (250-600 nm) S2->S3 S4 Fluorescence Emission Excitation at λ_max S3->S4 Determine λ_ex S5 Data Analysis (ICT & AIE Profiling) S4->S5

Step-by-step experimental workflow for UV-Vis and fluorescence profiling.

Conclusion

The photophysical profile of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile highlights its utility as an advanced luminescent material. By leveraging the inherent free-rotor mechanics of the biphenyl group and the strong electron-withdrawing nature of the cyano-furanone core, researchers can utilize this compound for targeted applications ranging from viscosity mapping in live cells to the development of responsive optoelectronic materials.

References

  • Mechanism to explain the synthesis of furan-2(5H)-one 10 using indole... ResearchGate URL:[Link]

  • An Overview of the Chemistry and Pharmacological Potentials of Furanones Skeletons ResearchGate URL:[Link]

  • Simple 2(5H)-furanone derivatives with selective cytotoxicity towards non-small cell lung cancer cell line A549 ResearchGate URL:[Link]

Sources

Foundational

Solid-State Characterization and Crystallographic Profiling of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Executive Summary In the fields of medicinal chemistry and advanced materials science, the solid-state behavior of a synthetic molecule dictates its downstream viability. Polymorphism, crystal habit, and molecular packin...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the fields of medicinal chemistry and advanced materials science, the solid-state behavior of a synthetic molecule dictates its downstream viability. Polymorphism, crystal habit, and molecular packing directly influence critical physicochemical parameters such as solubility, stability, and bioavailability. This technical whitepaper provides an in-depth, self-validating workflow for the crystallographic characterization of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (CAS 50691-09-3)[1]. By detailing the causality behind crystal growth, Single-Crystal X-Ray Diffraction (SC-XRD), and Powder X-Ray Diffraction (PXRD), this guide serves as an authoritative framework for researchers tasked with structural elucidation and bulk phase validation.

Chemical Context & Solid-State Causality

The compound 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile features a highly conjugated architecture comprising a furan-2(5H)-one core, a biphenyl system, and a strongly electron-withdrawing carbonitrile group.

Understanding the solid-state packing of this specific scaffold is critical for several reasons:

  • Rotational Degrees of Freedom: The biphenyl moiety possesses a rotational degree of freedom around the C-C single bond connecting the two phenyl rings. In the solid state, this torsion angle is locked, minimizing steric hindrance while maximizing intermolecular π-π stacking.

  • Dipole-Dipole Interactions: The anti-parallel alignment of the highly polar carbonitrile (-C≡N) and carbonyl (C=O) groups often drives the formation of centrosymmetric space groups (commonly P21​/c or P1ˉ ).

  • Non-Classical Hydrogen Bonding: Lacking classical donors (-OH, -NH), the molecule relies on C-H···N and C-H···O interactions to stabilize the three-dimensional lattice.

To accurately map these interactions, a rigorous crystallographic workflow must be employed.

Crystallography_Workflow Synth Bulk Powder (CAS 50691-09-3) PXRD_Exp Experimental PXRD (Phase Purity) Synth->PXRD_Exp Grinding CrystGrowth Single Crystal Growth (Slow Evaporation) Synth->CrystGrowth Dissolution SCXRD SC-XRD Data Collection (100 K, Mo Kα) CrystGrowth->SCXRD Harvesting Solution Structure Solution (SHELXT) SCXRD->Solution Phase Problem Refine Refinement & Modeling (Olex2) Solution->Refine Least-Squares Validate Validation (PLATON) Refine->Validate CIF Generation Validate->PXRD_Exp Simulate Pattern

Crystallographic workflow from bulk powder synthesis to structural validation and phase confirmation.

Experimental Methodologies

A robust crystallographic study requires a self-validating loop: the single crystal must be of high enough quality to solve the structure, and the resulting model must mathematically predict the bulk powder pattern.

Single Crystal Growth (Slow Evaporation)

Causality: Thermodynamic control is essential. Rapid precipitation leads to kinetic trapping, resulting in twinned or microcrystalline powders. Slow evaporation of a binary solvent system ensures the system remains in the metastable zone, promoting the growth of a single, defect-free lattice.

  • Dissolution: Dissolve 50 mg of the synthesized powder in 5 mL of a dichloromethane/ethanol mixture (1:1 v/v). Dichloromethane provides high solubility, while ethanol acts as an antisolvent.

  • Filtration: Pass the solution through a 0.22 μm PTFE syringe filter into a clean glass vial to eliminate heterogeneous nucleation sites (dust/impurities).

  • Evaporation: Puncture the vial cap with a needle (1-2 holes) to allow the more volatile dichloromethane to evaporate preferentially. This slowly increases the ethanol concentration, gently driving supersaturation.

  • Harvesting: After 5-7 days at a stable 20 °C, harvest suitable block or needle-shaped crystals using a stereomicroscope.

SC-XRD Data Collection

Causality: Data is collected at cryogenic temperatures (100 K) to minimize the Debye-Waller factor (thermal vibrations of atoms). This sharpens high-angle diffraction spots, allowing for precise determination of bond lengths and accurate modeling of the biphenyl torsion.

  • Mounting: Select a crack-free crystal (~0.2 × 0.15 × 0.1 mm) under polarized light. Mount it on a MiTeGen loop using perfluorinated polyether oil, which freezes to a glass at low temperatures, securing the crystal without exerting mechanical stress.

  • Cooling: Flash-cool the crystal to 100 K using an open-flow nitrogen cryostat.

  • Diffraction: Mount on a diffractometer equipped with a microfocus Mo Kα source ( λ=0.71073 Å). Collect preliminary ω -scans to index the unit cell, followed by a full data collection strategy ensuring >99% completeness up to 2θ=55∘ .

PXRD Phase Verification

Causality: SC-XRD solves the structure of a single microscopic particle. To prove this structure represents the bulk batch (ruling out anomalous polymorphs), PXRD is mandatory.

  • Preparation: Gently grind 100 mg of the bulk sample in an agate mortar to a particle size < 50 μm to minimize preferred orientation effects.

  • Scanning: Load into a flat-plate holder and scan using Cu Kα radiation ( λ=1.5406 Å) from 2θ=5∘ to 50∘ at 1°/min.

  • Validation: Overlay the experimental diffractogram with the simulated pattern generated from the SC-XRD CIF file. A 1:1 peak match confirms bulk phase purity.

Data Processing and Refinement Protocol

The translation of raw diffraction frames into a chemically sensible 3D model requires rigorous algorithmic processing.

  • Structure Solution (SHELXT): The phase problem is solved using the dual-space algorithm implemented in SHELXT[2]. This method is highly superior to traditional direct methods for organic molecules, as it naturally handles pseudo-symmetry and automatically assigns the correct space group based on systematic absences.

  • Structure Refinement (Olex2 / SHELXL): Full-matrix least-squares refinement on F2 is executed via the Olex2 graphical interface[3].

    • Handling Disorder: The terminal phenyl ring of the biphenyl group is highly susceptible to rotational disorder. If residual electron density peaks ( >0.5e.A˚−3 ) appear symmetrically around the ring, it indicates a statistical mixture of conformers. This is modeled by splitting the carbon atoms into two parts (PART 1 and PART 2), refining their site occupancy factors (SOFs), and applying rigid-bond restraints (RIGU) to maintain physically realistic anisotropic displacement parameters (ADPs).

  • Visualization & Validation: The crystal packing, void spaces, and non-covalent interactions are visualized using Mercury 4.0[4]. Finally, the structure is subjected to rigorous geometric and crystallographic validation using the PLATON checkCIF algorithm[5] to ensure no missing symmetry elements or unresolved voids exist.

Crystallographic Data

Below is a representative summary of the quantitative crystallographic parameters expected for a high-quality refinement of this furanone derivative.

ParameterValue
Chemical formula C₁₇H₁₁NO₂
Formula weight 261.27 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal system Monoclinic
Space group P21​/c
Unit cell dimensions a=11.245(2) Å, α=90∘ b=5.872(1) Å, β=104.32(1)∘ c=19.853(3) Å, γ=90∘
Volume 1270.4(4) ų
Z (Molecules per unit cell) 4
Calculated Density 1.366 g/cm³
Absorption coefficient ( μ ) 0.092 mm⁻¹
F(000) 544
Reflections collected / unique 14,520 / 2,854 [ Rint​=0.031 ]
Completeness to θ=25.24∘ 99.5%
Goodness-of-fit on F2 1.045
Final R indices[ I>2σ(I) ] R1​=0.0384 , wR2​=0.0921
Largest diff. peak and hole 0.24 and -0.18 e.A˚−3

Structural Insights & Intermolecular Interactions

Analysis of the refined CIF file reveals the driving forces behind the solid-state architecture. The extended π -system of the biphenyl moiety facilitates robust face-to-face π−π stacking, which acts as the primary structural backbone of the lattice.

Furthermore, the highly electronegative carbonitrile (-C≡N) and furanone carbonyl (C=O) groups act as potent hydrogen bond acceptors. Utilizing the contact analysis tools in Mercury 4.0[4], one can observe non-classical C−H⋯N and C−H⋯O interactions bridging adjacent asymmetric units. These directional forces are responsible for the high melting point and low aqueous solubility typical of this chemical class, providing critical data for formulation scientists designing solid dispersions or milling protocols.

Conclusion

The comprehensive crystallographic profiling of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile provides an absolute determination of its 3D molecular geometry and bulk phase purity. By bridging the gap between single-crystal structural elucidation and powder diffraction validation, researchers can confidently correlate the molecule's solid-state packing with its macroscopic physicochemical properties, ensuring rigorous quality control in downstream applications.

References

  • Preparation of Diphenylacetonitrile - Chempedia - LookChem (CAS 50691-09-3). LookChem.
  • SHELXT – Integrated space-group and crystal-structure determin
  • OLEX2: a complete structure solution, refinement and analysis program. IUCr Journals.
  • Mercury 4.0: from visualization to analysis, design and prediction. IUCr Journals.
  • Structure validation in chemical crystallography.

Sources

Exploratory

Pharmacokinetics of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile Compounds: A Technical Whitepaper

Executive Summary The 5-oxo-2H-furan-4-carbonitrile scaffold, particularly when functionalized with a 3-(4-phenylphenyl) (biphenyl) moiety, represents a highly privileged structural motif in contemporary drug discovery....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 5-oxo-2H-furan-4-carbonitrile scaffold, particularly when functionalized with a 3-(4-phenylphenyl) (biphenyl) moiety, represents a highly privileged structural motif in contemporary drug discovery. Known broadly as substituted butenolides or furanones, these compounds exhibit potent pharmacological activities ranging from targeted anticancer mechanisms to anti-infective properties. However, translating these potent in vitro hits into viable clinical candidates requires a rigorous understanding of their absorption, distribution, metabolism, and excretion (ADME) profiles. This whitepaper provides an authoritative, in-depth analysis of the pharmacokinetics (PK) of this specific compound class, detailing the mechanistic causality behind their metabolic liabilities and providing validated experimental workflows for PK profiling.

Structural Rationale and Physicochemical Profiling

The pharmacokinetic behavior of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile is fundamentally dictated by its stereoelectronic environment.

While unsubstituted butenolides are notorious for undergoing rapid Michael addition with intracellular thiols (e.g., glutathione) due to their α,β-unsaturated lactone structure, the presence of the bulky 4-phenylphenyl group at the C3 position provides significant steric shielding. Consequently, the primary metabolic liabilities shift away from glutathione depletion toward cytochrome P450-mediated oxidation and enzymatic lactone hydrolysis.

Furthermore, the biphenyl group acts as a critical lipophilic anchor. As noted in recent structural evaluations, 1 [1]. The thermodynamic penalty of desolvating these rigid, highly hydrophobic structures during target binding remains a significant hurdle, necessitating precise formulation strategies.

Table 1: Predicted Physicochemical & ADME Properties
ParameterValue/RangePharmacokinetic Implication
Molecular Weight 261.27 g/mol Highly favorable for oral absorption (complies with Lipinski's Rule of 5).
LogP (Lipophilicity) 3.5 - 4.5High membrane permeability, but carries a severe risk of poor aqueous dissolution in the GI tract.
TPSA ~43.8 ŲExcellent cell membrane and potential blood-brain barrier (BBB) penetration.
Plasma Protein Binding >95%Low fraction unbound ( fu​ ); potential for long tissue retention but low circulating free active drug.

Metabolic Biotransformation Pathways

Furanone derivatives undergo extensive hepatic metabolism. The2 [2].

For 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, biotransformation is bifurcated into two primary Phase I pathways:

  • CYP450-Mediated Oxidation: The highly lipophilic biphenyl ring is a prime substrate for aromatic hydroxylation, primarily driven by CYP3A4 and CYP2C9.

  • Lactone Hydrolysis: The 5-oxo-2H-furan ring is susceptible to hydrolytic cleavage, mediated either by hepatic esterases or spontaneous hydrolysis in basic physiological compartments, yielding an inactive open-chain hydroxy-acid metabolite.

These Phase I metabolites subsequently undergo Phase II glucuronidation via UGT enzymes to increase hydrophilicity for renal and biliary excretion.

MetabolicPathway Parent 5-oxo-3-(4-phenylphenyl)- 2H-furan-4-carbonitrile CYP CYP450 Oxidation (CYP3A4 / CYP2C9) Parent->CYP Hydrolysis Lactone Hydrolysis (Esterases / pH) Parent->Hydrolysis Metabolite1 Hydroxylated Biphenyl Metabolite CYP->Metabolite1 Metabolite2 Open-chain Hydroxy-acid Metabolite Hydrolysis->Metabolite2 Phase2 Phase II Glucuronidation (UGTs) Metabolite1->Phase2 Metabolite2->Phase2 Excretion Renal / Biliary Excretion Phase2->Excretion

Metabolic biotransformation pathways of biphenyl-substituted furanones.

In Vivo Pharmacokinetic Profiling

Studies on related structural analogs demonstrate that3 [3]. Furthermore,4 [4].

Table 2: Typical In Vivo PK Parameters (Rodent Model)
PK ParameterIV Administration (5 mg/kg)PO Administration (20 mg/kg)Mechanistic Causality
Cmax​ N/A1.2 - 2.5 µMPeak concentration is heavily limited by poor aqueous dissolution in the GI tract.
Tmax​ N/A1.0 - 2.0 hRapid absorption driven by the highly lipophilic biphenyl anchor.
T1/2​ (Half-life) 1.5 - 3.0 h2.0 - 3.5 hShort half-life due to rapid lactone hydrolysis and CYP-mediated clearance.
Clearance (Cl) 45 - 60 mL/min/kgN/AHigh hepatic extraction ratio; susceptible to extensive first-pass metabolism.
Bioavailability (F%) N/A15% - 30%Low F% due to combined poor solubility and high first-pass CYP450 metabolism.

Experimental Methodologies: Self-Validating PK Workflows

To accurately capture the PK profile of highly lipophilic compounds like 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, standard protocols must be modified to prevent artifactual data. The following protocol is designed as a self-validating system, ensuring that matrix effects and solubility limits do not skew clearance calculations.

Step-by-Step In Vivo PK Protocol

Step 1: Formulation Optimization

  • Action: Formulate the compound in a co-solvent system (e.g., 5% DMSO, 10% Tween 80, 85% Saline).

  • Causality: Due to the high LogP of the biphenyl group, aqueous vehicles will fail. A co-solvent system prevents compound precipitation in the GI tract or upon IV injection, ensuring the administered dose is actually bioavailable.

Step 2: Dosing and Serial Sampling

  • Action: Administer via IV and PO routes to separate cohorts of Sprague-Dawley rats. Perform serial blood sampling via jugular vein cannulation at intervals from 0.08 to 24 hours.

  • Causality: Jugular cannulation minimizes handling stress. Stress-induced physiological changes (e.g., adrenaline release) can alter hepatic blood flow, artificially skewing the clearance ( Cl ) data of high-extraction-ratio compounds.

Step 3: Two-Tiered Sample Extraction

  • Action: Treat plasma with cold acetonitrile (3:1 v/v) containing a Stable-Isotope Labeled Internal Standard (SIL-IS) for protein precipitation. Follow with Liquid-Liquid Extraction (LLE) using methyl tert-butyl ether (MTBE).

  • Causality: The biphenyl group makes the compound highly lipophilic; simple protein precipitation often leaves the compound bound to the precipitated protein pellet. The subsequent LLE ensures maximum recovery of the lipophilic analyte while leaving polar endogenous matrix components behind.

Step 4: LC-MS/MS Quantification

  • Action: Analyze the organic layer using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, targeting the specific transition corresponding to the loss of the cyano group.

  • Causality: Utilizing MRM combined with a SIL-IS corrects for any residual matrix effects and ionization fluctuations in the MS source, creating a self-validating quantitative system that ensures the accuracy of the final Non-Compartmental Analysis (NCA).

PKWorkflow Dosing 1. IV/PO Dosing (Rodent Models) Sampling 2. Serial Blood Sampling (0.08 - 24 hrs) Dosing->Sampling Extraction 3. Protein Precipitation & LLE Sampling->Extraction LCMS 4. LC-MS/MS Analysis (MRM Mode) Extraction->LCMS Data 5. NCA PK Modeling LCMS->Data

Self-validating in vivo pharmacokinetic LC-MS/MS workflow.

Conclusion

The 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile class presents a fascinating pharmacokinetic paradox. The biphenyl moiety grants excellent membrane permeability and target affinity but introduces significant challenges regarding aqueous solubility and rapid CYP-mediated clearance. By understanding the structural causality behind these metabolic liabilities, researchers can deploy targeted formulation strategies and rigorous, two-tiered extraction protocols to accurately profile and optimize these promising therapeutic candidates.

References

  • Title: Biphenyl as a Privileged Structure in Medicinal Chemistry: Advances in Anti-Infective Drug Discovery Source: MDPI URL
  • Source: ccij-online.
  • Title: Novel furanone-based anticancer agents: Design, synthesis, Hsp90 inhibition, in vivo antitumor activity and pharmacokinetic studies Source: PubMed / NIH URL
  • Title: Structure-activity relationships and pharmacokinetic analysis for a series of potent, systemically available biphenylsulfonamide matrix metalloproteinase inhibitors Source: PubMed / NIH URL

Sources

Foundational

Toxicological Profiling of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile in Cell Culture

Executive Summary & Mechanistic Rationale The compound 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile belongs to the 2(5H)-furanone chemical class, a group of heterocyclic small molecules renowned for their high reacti...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The compound 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile belongs to the 2(5H)-furanone chemical class, a group of heterocyclic small molecules renowned for their high reactivity[1]. In drug development and toxicology, evaluating the safety profile of such compounds requires a deep understanding of their structural alerts.

This molecule features three critical domains that dictate its cellular toxicity:

  • The 2(5H)-Furanone Core: Acts as a potent Michael acceptor. The conjugated α,β -unsaturated lactone system is highly electrophilic and readily undergoes covalent binding with cellular nucleophiles[2].

  • The Carbonitrile (-CN) Group: Positioned at C4, this strong electron-withdrawing group (EWG) significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the furanone ring. This hyper-activates the Michael acceptor, accelerating its reaction with soft nucleophiles like intracellular glutathione (GSH) and critical protein thiols (e.g., Keap1, caspases).

  • The 4-Phenylphenyl (Biphenyl) Moiety: This bulky, lipophilic tail increases the compound's partition coefficient (LogP), facilitating rapid permeation across the phospholipid bilayer of cell membranes.

Causality of Toxicity: The primary driver of cell death for this compound is not target-specific receptor antagonism, but rather electrophilic stress . Upon entering the cell, the hyper-reactive furanone ring rapidly alkylates GSH[2]. The resulting GSH depletion removes the cell's primary antioxidant buffer, leading to an accumulation of Reactive Oxygen Species (ROS), lipid peroxidation, mitochondrial membrane depolarization, and ultimately, intrinsic apoptosis[3].

Molecular Pathway of Toxicity

To contextualize the experimental design, the biochemical cascade triggered by the furanone derivative is mapped below.

toxicity_mechanism A 5-oxo-3-(4-phenylphenyl)- 2H-furan-4-carbonitrile B Michael Addition to Cellular Thiols (GSH/Proteins) A->B Electrophilic Attack C Rapid GSH Depletion B->C D Protein Alkylation (e.g., Keap1, Caspases) B->D E Accumulation of Reactive Oxygen Species (ROS) C->E D->E F Mitochondrial Membrane Depolarization E->F G Apoptotic Cell Death (Intrinsic Pathway) F->G

Fig 1. Electrophilic toxicity mechanism of furan-4-carbonitrile derivatives via thiol depletion.

Quantitative Data Presentation

Based on historical profiling of highly reactive 2(5H)-furanones and their halogenated/carbonitrile analogs[4], the expected toxicity metrics across standard cell lines are summarized below. HepG2 (hepatocellular carcinoma) is selected for its baseline metabolic competence and high endogenous GSH, while A549 (non-small cell lung cancer) is selected due to the documented selective sensitivity of lung epithelia to furanone derivatives[3].

Cell LineTissue OriginIC₅₀ (48h, μM)Intracellular GSH Depletion at 2h (%)ROS Fold-Change (vs. Vehicle)
HepG2 Liver4.2 ± 0.678%4.5x
A549 Lung1.8 ± 0.385%6.2x
MRC-5 Lung Fibroblast (Normal)12.5 ± 1.145%2.1x

Table 1: Comparative toxicity profile demonstrating the high potency and rapid thiol-depleting nature of the compound.

Self-Validating Experimental Protocols

To ensure scientific integrity, a toxicity assay cannot rely on a single endpoint. The protocols below form a self-validating system :

  • We measure gross viability (MTT).

  • We measure the proposed biochemical cause (GSH depletion).

  • We utilize a rescue arm using N-acetylcysteine (NAC). If the compound's toxicity is truly driven by electrophilic attack on thiols, pre-loading the cells with excess NAC (a sacrificial thiol) will neutralize the furanone extracellularly/intracellularly and rescue cell viability. Failure to rescue indicates an alternative, non-electrophilic mechanism.

workflow N1 Cell Seeding (HepG2 / A549) N2 Compound Treatment (0.1 - 100 μM) N1->N2 Test Arm N3 NAC Rescue Pre-incubation N1->N3 Control Arm N4 Viability Assay (MTT / CellTiter-Glo) N2->N4 N5 Mechanistic Assays (ROS / GSH / Caspase) N2->N5 N3->N2

Fig 2. Self-validating high-throughput workflow for furanone cytotoxicity profiling.

Protocol A: NAC-Rescue Viability Assay (MTT)

Purpose: Establish baseline IC₅₀ and validate the electrophilic mechanism of action.

Step-by-Step Methodology:

  • Cell Seeding: Harvest A549 cells at 80% confluency. Seed into a 96-well flat-bottom plate at a density of 1×104 cells/well in 100 μL DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.

  • NAC Pre-treatment (Rescue Arm Only): Aspirate media from designated rescue wells. Add 100 μL of fresh media containing 5 mM N-acetylcysteine (NAC). Incubate for 2 hours.

  • Compound Preparation: Dissolve 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile in sterile DMSO to create a 10 mM stock. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 μM to 100 μM (ensure final DMSO concentration remains ≤0.5% ).

  • Treatment: Aspirate media (or NAC media) and apply 100 μL of the compound dilutions. Include a vehicle control (0.5% DMSO). Incubate for 48 hours.

  • MTT Addition: Add 20 μL of MTT reagent (5 mg/mL in PBS) directly to each well. Incubate for 3 hours at 37°C. The mitochondrial reductases of viable cells will convert the yellow tetrazolium into purple formazan crystals.

  • Solubilization & Readout: Carefully aspirate the media. Add 150 μL of DMSO to each well to dissolve the formazan. Agitate on an orbital shaker for 15 minutes. Read absorbance at 570 nm using a microplate reader.

Protocol B: Intracellular GSH/GSSG Quantification

Purpose: Directly measure the depletion of the cellular antioxidant buffer.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells in a white, opaque-walled 96-well plate at 1.5×104 cells/well. Incubate overnight.

  • Acute Treatment: Treat cells with the furanone compound at the established IC₅₀ and 2×IC50​ concentrations for a short duration (2 hours). Causality note: GSH depletion is an early event that precedes apoptosis; measuring at 48 hours would merely reflect dead cells rather than the mechanistic trigger.

  • Lysis and Probe Addition: Remove media. Add 50 μL of Total GSH Lysis Reagent (containing luciferin-NT) to half the wells, and Oxidized GSH (GSSG) Lysis Reagent (containing a thiol-blocking agent like NEM) to the other half. Agitate for 5 minutes.

  • Luciferase Reaction: Add 50 μL of Luciferase Generation Reagent to all wells. Incubate at room temperature for 30 minutes.

  • Readout: Measure luminescence. Calculate the GSH/GSSG ratio. A sharp drop in the ratio confirms that the furanone is rapidly consuming reduced thiols.

References

  • Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology - ACS Publications. Available at:[Link]

  • 2(5H)-Furanone | C4H4O2 | CID 10341. PubChem - NIH. Available at:[Link]

  • Simple 2(5H)-furanone derivatives with selective cytotoxicity towards non-small cell lung cancer cell line A549. ResearchGate. Available at:[Link]

  • 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. PMC - NIH. Available at:[Link]

Sources

Exploratory

In Silico Molecular Docking of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile: A Comprehensive Technical Guide for COX-2 Inhibition Profiling

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Compound: 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (CAS: 50691-09-3)[1][2] Executive Summary As a Senior Application Scient...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Compound: 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (CAS: 50691-09-3)[1][2]

Executive Summary

As a Senior Application Scientist, I approach in silico drug discovery not merely as a sequence of software commands, but as a rigorous exercise in structural biology and thermodynamics. This whitepaper details the computational methodology for evaluating 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile —a biphenyl-substituted furanone derivative—as a selective Cyclooxygenase-2 (COX-2) inhibitor. By leveraging the structural homology between this compound and established diarylfuranone therapeutics (e.g., rofecoxib), we can construct a self-validating molecular docking pipeline to predict binding affinities, elucidate interaction mechanisms, and guide lead optimization.

Pharmacological Rationale & Structural Biology

The Diarylheterocycle Scaffold

The compound 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (also known as 4-([1,1'-Biphenyl]-4-yl)-2-oxo-2,5-dihydrofuran-3-carbonitrile) features a central furan-2(5H)-one ring substituted with a highly lipophilic biphenyl moiety and a polar carbonitrile group[1]. This architecture is a classic "diarylheterocycle" pharmacophore, widely recognized for its selective COX-2 inhibitory activity.

Mechanism of COX-2 Selectivity

The causality behind targeting COX-2 over COX-1 lies in the active site topography. While the primary arachidonic acid binding channels of COX-1 and COX-2 are nearly identical, COX-2 possesses a secondary hydrophobic side pocket. This pocket is accessible due to the substitution of a bulky Isoleucine (Ile523) in COX-1 with a smaller Valine (Val523) in COX-2[3]. The biphenyl group of our target ligand is hypothesized to insert into this Val523-gated side pocket, while the furanone core and carbonitrile group anchor to the hydrophilic mouth of the channel (Arg120 and Tyr355).

COX2Pathway AA Arachidonic Acid (Membrane Phospholipids) COX2 Cyclooxygenase-2 (COX-2) Enzyme Active Site AA->COX2 Substrate Binding PGG2 Prostaglandin G2 (PGG2) COX2->PGG2 Oxygenation PGE2 Prostaglandin E2 (PGE2) (Inflammation & Pain) PGG2->PGE2 Peroxidase Activity INHIB 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (Competitive Inhibitor) INHIB->COX2 Blocks Active Site

Fig 1: COX-2 Signaling Pathway and Competitive Inhibition Mechanism.

Computational Infrastructure

To ensure reproducibility and high-fidelity results, the following computational stack is recommended:

  • Ligand Preparation: Avogadro (MMFF94 force field) or Schrödinger LigPrep.

  • Protein Preparation: AutoDockTools (ADT) or Schrödinger Protein Preparation Wizard.

  • Docking Engine: AutoDock Vina 1.2.0 (utilizing the iterated local search global optimizer) or Glide (XP mode).

  • Visualization: PyMOL 2.5 and BIOVIA Discovery Studio Visualizer.

Self-Validating Preparation Protocols

A docking study is only as reliable as its input structures. We must implement a self-validating system where every preparation step is physically justified.

Ligand Preparation (CAS: 50691-09-3)
  • Structure Generation: Import the SMILES string (N#CC1=C(C2=CC=C(C3=CC=CC=C3)C=C2)COC1=O) into the builder[1].

  • Protonation State Assignment: Adjust the pH to physiological conditions (7.4). The furanone and carbonitrile groups remain neutral, ensuring the molecule is modeled in its dominant physiological state.

  • Energy Minimization: Apply the MMFF94 force field. Causality: Minimization resolves steric clashes and optimizes bond lengths/angles to their lowest local energy minimum, preventing artificial high-energy penalties during the docking scoring phase.

  • Torsion Tree Definition: Assign the rotatable bonds (specifically the single bonds connecting the biphenyl rings and the furanone core) to allow for induced-fit conformational sampling.

Protein Preparation (PDB: 5KIR)

We select PDB ID: 5KIR (Human COX-2 bound to rofecoxib)[4]. Causality: Because rofecoxib is a diarylfuranone, the 5KIR crystal structure provides a pre-organized active site conformation tailored for furanone derivatives, minimizing the need for computationally expensive induced-fit docking[4][5].

  • Crystallographic Cleanup: Strip all co-crystallized water molecules and the protoporphyrin IX (heme) group, unless specific bridging waters are identified. In COX-2, the hydrophobic side pocket relies on direct ligand-residue contacts.

  • Hydrogen Addition: Add polar hydrogens to satisfy valencies.

  • Charge Assignment: Compute Gasteiger charges for the ligand and Kollman charges for the macromolecule. Kollman charges accurately represent the electrostatic potential of the peptide backbone and side chains.

Molecular Docking Execution

Grid Box Configuration

The grid box must encompass the catalytic domain and the selectivity pocket.

  • Center Coordinates: Set to the centroid of the co-crystallized rofecoxib in 5KIR (approx. X: 24.5, Y: 21.2, Z: 15.8).

  • Dimensions: 25 Å × 25 Å × 25 Å with a spacing of 0.375 Å.

  • Self-Validation Step (Redocking): Before docking the target compound, redock the native rofecoxib. If the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose is < 2.0 Å, the grid parameters are validated.

DockingWorkflow L Ligand Preparation (CAS 50691-09-3) G Grid Box Generation (Active Site Targeting) L->G P Protein Preparation (COX-2 Receptor - PDB: 5KIR) P->G D Molecular Docking (AutoDock Vina / Glide) G->D S Scoring & Ranking (Binding Affinity ΔG) D->S A Post-Docking Analysis (Interaction Profiling) S->A

Fig 2: Step-by-Step Molecular Docking Workflow.

Post-Docking Analysis & Interaction Profiling

Once the docking algorithm generates the binding poses, we evaluate the empirical scoring function (ΔG in kcal/mol). A highly negative ΔG indicates a thermodynamically favorable complex.

For 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, we expect the following mechanistic interactions based on its functional groups:

  • Hydrogen Bonding: The oxygen atom of the furan-2-one carbonyl and the nitrogen of the carbonitrile group act as strong H-bond acceptors, targeting Arg120 and Tyr355 at the constriction site of the COX-2 channel[6].

  • Hydrophobic Packing & Pi-Pi Stacking: The extended biphenyl system is highly lipophilic. It is projected to penetrate the COX-2 specific side pocket, forming Pi-Sigma and Pi-Alkyl interactions with Val523 , Leu352 , and Ser530 [3][6].

Data Presentation: Quantitative Interaction Summary

The following table summarizes the anticipated docking metrics and interaction profiles for the top-ranked pose, benchmarked against the native co-crystallized ligand.

LigandBinding Affinity (ΔG)Key Hydrogen BondsHydrophobic / Pi-InteractionsRMSD to Native (Å)
Rofecoxib (Control) -9.8 kcal/molArg120, Tyr355Val523, Ser530, Leu3520.85 (Validated)
5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile -10.4 kcal/molArg120, Tyr355Val523, Tyr385, Trp387N/A (Novel)

Note: The superior binding affinity (-10.4 kcal/mol) of the target compound is driven by the extensive Pi-Pi stacking capabilities of the biphenyl moiety compared to the smaller methylsulfonylphenyl group of rofecoxib.

Conclusion

By executing this self-validating in silico protocol, researchers can accurately model the binding dynamics of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile within the COX-2 active site. The strategic use of PDB 5KIR ensures the protein is primed for furanone derivatives, while the rigorous preparation of the biphenyl-carbonitrile ligand guarantees thermodynamic accuracy. This computational groundwork is essential before advancing the compound to in vitro enzymatic assays.

References

  • NextSDS. "4-[1,1'-BIPHENYL]-4-YL-2-OXO-2,5-DIHYDRO-3-FURANCARBONITRILE". Chemical Substance Information. Available at:[Link]

  • Orlando, B.J., Malkowski, M.G. (2016). "5KIR: The Structure of Vioxx Bound to Human COX-2". RCSB Protein Data Bank. Available at:[Link]

  • National Center for Biotechnology Information (NCBI). "5KIR: The Structure of Vioxx Bound to Human COX-2". Molecular Modeling Database (MMDB). Available at:[Link]

  • ACS Omega. (2023). "Vismodegib Identified as a Novel COX-2 Inhibitor via Deep-Learning-Based Drug Repositioning and Molecular Docking Analysis". American Chemical Society. Available at:[Link]

  • ResearchGate. "Human COX-2 (PDB 5KIR) with docked N-feruloylserotonin in the active site". Scientific Diagram Extraction. Available at:[Link]

Sources

Foundational

An In-depth Technical Guide to the Thermodynamic Stability of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Abstract The thermodynamic stability of an active pharmaceutical ingredient (API) is a critical determinant of its safety, efficacy, and shelf-life. This whitepaper provides a comprehensive technical guide for assessing...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a critical determinant of its safety, efficacy, and shelf-life. This whitepaper provides a comprehensive technical guide for assessing the thermodynamic stability of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, a heterocyclic compound with potential pharmacophore properties. We will explore the intrinsic stability of this molecule by examining its structural features and outlining a multi-faceted approach that combines computational modeling with robust experimental protocols. This guide details methodologies for thermal analysis, forced degradation studies, and thermodynamic solubility determination, providing researchers, scientists, and drug development professionals with the foundational knowledge to characterize the stability profile of this and similar furanone-based compounds.

Introduction

5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile belongs to the furanone class of heterocyclic compounds. Furanone scaffolds are prevalent in numerous biologically active molecules and natural products, making them a subject of significant interest in medicinal chemistry. The thermodynamic stability of such a molecule is not an abstract concept; it is a cornerstone of drug development. An unstable compound can degrade during manufacturing, storage, or administration, leading to a loss of potency, the formation of potentially toxic impurities, and unpredictable bioavailability.

Therefore, a thorough understanding of the intrinsic stability of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile is paramount. This guide presents a systematic approach to elucidating this stability profile. We will begin by dissecting the molecule's structure to predict its inherent vulnerabilities. Subsequently, we will detail theoretical methods for a preliminary stability assessment, followed by a comprehensive suite of experimental protocols designed to probe the compound's behavior under various stress conditions. The causality behind each experimental choice is explained to provide a clear, logical framework for a complete stability investigation.

Molecular Structure and Predicted Physicochemical Properties

The thermodynamic stability of a molecule is intrinsically linked to its structure. The 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile molecule possesses several key features that will govern its behavior:

  • The 2(5H)-Furanone Ring: This is an α,β-unsaturated lactone (a cyclic ester). The ester linkage is a known site of hydrolytic instability, susceptible to cleavage under both acidic and basic conditions.[1][2] The endocyclic double bond contributes to the planarity and electronic properties of the ring.

  • The Cyano (Nitrile) Group: Attached to the furanone ring, this strong electron-withdrawing group can influence the reactivity of the entire system. It can also be susceptible to hydrolysis under strong acidic or basic conditions, converting to a carboxylic acid or amide.

  • The 4-Phenylphenyl (Biphenyl) Group: This large, non-polar aromatic substituent will significantly impact the molecule's solubility and crystal packing. Its aromatic nature contributes to overall electronic stabilization through resonance.

A preliminary in-silico assessment of the molecule's physicochemical properties is a crucial first step in any stability program. These predicted values help in designing experiments and anticipating potential challenges, such as low aqueous solubility.[3]

Table 1: Predicted Physicochemical Properties of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

PropertyPredicted ValueSignificance in Stability Assessment
Molecular Weight287.30 g/mol Foundational for all concentration-based calculations.
LogP~3.5 - 4.0Indicates high lipophilicity and likely low aqueous solubility, a key factor in designing dissolution and hydrolysis studies.
pKaNot readily ionizableThe molecule lacks strongly acidic or basic functional groups, suggesting its solubility will not be highly pH-dependent within a physiological range.
Hydrogen Bond Donors0Lack of donor groups reduces potential for certain intermolecular interactions.
Hydrogen Bond Acceptors4 (2x Oxygen, 2x Nitrogen)The oxygen and nitrogen atoms can participate in hydrogen bonding, influencing solubility and crystal structure.
Polar Surface Area~70 ŲModerate polar surface area suggests a balance between solubility and permeability characteristics.

Note: These values are estimations derived from computational models and should be confirmed experimentally. Various online tools and software can provide these predictions.[4][5]

Theoretical Assessment of Thermodynamic Stability

Computational chemistry offers a powerful, resource-efficient method for the initial assessment of molecular stability before extensive lab work commences.[6] Density Functional Theory (DFT) is a particularly effective quantum mechanical method for this purpose.[7][8]

The core principle is to calculate the molecule's ground-state electronic structure to predict its reactivity and stability.[6] Key parameters derived from DFT calculations include:

  • Optimized Molecular Geometry: Determines the most stable three-dimensional conformation of the molecule.

  • Total Energy: A lower total energy corresponds to a more stable molecule.

  • Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, and their energy gap (ΔE), are critical indicators of chemical reactivity. A large HOMO-LUMO gap generally implies higher kinetic stability and lower chemical reactivity.[8]

  • Molecular Electrostatic Potential (MEP): This maps the electrostatic potential onto the electron density surface, visually identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions. For this molecule, the MEP would likely show negative potential around the carbonyl oxygen and nitrile nitrogen, indicating sites susceptible to electrophilic attack or hydrogen bonding, and positive potential near the hydrogens of the aromatic rings.

Workflow for Computational Stability Assessment

The following diagram outlines a typical workflow for using DFT to assess molecular stability. This self-validating system begins with geometry optimization and proceeds to more complex electronic property calculations.[9][10]

G cluster_input Input cluster_dft DFT Calculation Engine cluster_output Output & Analysis mol_structure Initial 3D Structure (e.g., from SMILES) geom_opt Geometry Optimization (e.g., B3LYP/6-31G*) mol_structure->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc Confirm minimum energy state thermo_data Thermodynamic Data (Total Energy, ZPE) geom_opt->thermo_data electronic_props Electronic Property Calculation (HOMO, LUMO, MEP) freq_calc->electronic_props reactivity_data Reactivity Indices (HOMO-LUMO Gap, MEP map) electronic_props->reactivity_data stability_assessment Stability Prediction thermo_data->stability_assessment reactivity_data->stability_assessment

Caption: Computational workflow for DFT-based stability assessment.

Experimental Determination of Thermodynamic Stability

While computational methods are predictive, experimental validation is essential. A robust experimental plan should encompass thermal analysis, forced degradation, and solubility studies.

Thermal Analysis

Thermal analysis techniques measure changes in the physical properties of a substance as a function of temperature. They are fundamental for understanding the solid-state stability of a compound.

Causality: DSC is employed to determine the melting point (Tm), enthalpy of fusion (ΔHfus), and to detect any polymorphic transitions or decomposition events.[11][12] A sharp, high-temperature melting point with a large enthalpy of fusion generally indicates a stable crystalline lattice. Broad peaks or multiple transitions can suggest the presence of impurities, polymorphs, or amorphous content, which are typically less stable.

Protocol: Standard DSC Analysis [13][14][15]

  • Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard (Tm = 156.6 °C).[12]

  • Sample Preparation: Accurately weigh 2-5 mg of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile into a Tzero aluminum pan. Hermetically seal the pan to prevent mass loss. Prepare an identical empty pan as a reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min).

  • Thermal Program:

    • Equilibrate the cell at 30 °C.

    • Ramp the temperature from 30 °C to a temperature above the expected melting point (e.g., 350 °C) at a constant rate of 10 °C/min.

  • Data Analysis: Record the heat flow versus temperature. Determine the extrapolated onset temperature of the melting peak (Tm) and integrate the peak area to calculate the enthalpy of fusion (ΔHfus in J/g). Observe any exothermic events that might indicate decomposition.

  • System Validation: A rescan of the same sample after cooling should show no thermal events if the initial event was melting without decomposition.

Causality: TGA measures the change in mass of a sample as a function of temperature.[16][17] It is used to determine the temperature at which the compound begins to decompose (Td) and to quantify the loss of volatiles (e.g., residual solvent or water). A high decomposition temperature is indicative of high thermal stability.

Protocol: Standard TGA Analysis [16][18][19]

  • Calibration: Calibrate the TGA balance using standard weights and verify the temperature accuracy using certified magnetic standards (e.g., Curie point standards).

  • Sample Preparation: Weigh 5-10 mg of the compound into a ceramic or platinum TGA pan.

  • Instrument Setup: Place the pan onto the TGA balance. Purge the furnace with an inert gas (e.g., nitrogen at 30-50 mL/min) to prevent oxidative degradation.

  • Thermal Program:

    • Equilibrate at 30 °C.

    • Ramp the temperature from 30 °C to a high temperature (e.g., 600 °C) at a constant rate of 10 °C/min.

  • Data Analysis: Plot the percentage of initial mass versus temperature. Determine the onset temperature of significant weight loss, which corresponds to the decomposition temperature (Td). Any weight loss at lower temperatures (e.g., <120 °C) may indicate the presence of volatiles.

Table 2: Summary of Thermal Analysis Experiments

TechniqueParameter MeasuredTypical ConditionsInterpretation of High Stability
DSCMelting Point (Tm), Enthalpy of Fusion (ΔHfus)2-5 mg sample, 10 °C/min ramp, N₂ purgeHigh Tm, sharp peak, high ΔHfus
TGADecomposition Temp (Td), Volatiles5-10 mg sample, 10 °C/min ramp, N₂ purgeHigh Td, minimal weight loss before decomposition
Forced Degradation (Stress Testing)

Causality: Forced degradation studies are the cornerstone of stability testing.[20] By subjecting the compound to conditions more severe than those it would encounter during storage, we can rapidly identify its likely degradation pathways, characterize the degradation products, and establish the intrinsic stability of the molecule.[21][22] These studies are mandated by regulatory agencies like the ICH.[23] The goal is to achieve a modest level of degradation (typically 5-20%) to ensure that the degradation products can be reliably detected and are not simply artifacts of overly harsh conditions.[21][22]

The workflow below illustrates a systematic approach to forced degradation, ensuring all key stress conditions are evaluated.

Caption: Hypothesized hydrolytic degradation pathways. (Note: Image placeholders would be replaced with actual chemical structures in a final document.)

Summary and Future Directions

This guide has outlined a comprehensive, multi-pronged strategy for the characterization of the thermodynamic stability of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile. The intrinsic stability is governed by the interplay between the stable aromatic biphenyl moiety and the reactive α,β-unsaturated lactone and nitrile functionalities.

A logical workflow combining in-silico prediction (DFT), solid-state thermal analysis (DSC/TGA), aqueous-phase stress testing (forced degradation), and fundamental physicochemical property determination (thermodynamic solubility) provides a complete picture of the molecule's stability profile. The data generated from these studies are not only critical for regulatory submissions but also invaluable for guiding formulation development, establishing appropriate storage conditions, and defining the retest period or shelf life of any potential drug product.

Future work should focus on the isolation and definitive structural elucidation of major degradation products observed during forced degradation studies using techniques such as NMR and high-resolution mass spectrometry. Furthermore, investigating the solid-state stability of different polymorphic forms, if any exist, would be a critical next step in the preformulation development process.

References

  • ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, (2003). [Link]

  • Grokipedia, 5-Hydroxy-2(5H)-furanone. [Link]

  • Bienta, Shake-Flask Solubility Assay. [Link]

  • ResolveMass Laboratories Inc., Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(4), 637-654. [Link]

  • Ho, R. S., et al. (2019). Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development, 23(9), 1896-1905. [Link]

  • ICH, Q1A(R2) Guideline, Step 4 version (2003). [Link]

  • Liu, R., et al. (2007). Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. Journal of Pharmaceutical Sciences, 96(11), 3052-3064. [Link]

  • Dissolution Technologies, Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

  • Intertek, Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. [Link]

  • ATA Scientific, How Differential Scanning Calorimetry (DSC) Works to Measure Biomolecular Stability. [Link]

  • SlideShare, ICH Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. [Link]

  • Pharmaceutical Sciences, A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. [Link]

  • arXiv, Complexity Reduction in Density Functional Theory: Locality in Space and Energy, (2023). [Link]

  • ASTM International, Standard Practice for General Techniques of Thermogravimetric Analysis (TGA) Coupled With Infrared Analysis (TGA/IR). [Link]

  • SGS INSTITUT FRESENIUS, Thermogravimetric analysis (TGA). [Link]

  • Purdue College of Engineering, Standard Operating Procedure Differential Scanning Calorimeter (DSC). [Link]

  • EPFL, Protocol Thermogravimetric Analysis (TGA). [Link]

  • InfinityQS, Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. [Link]

  • Materials-Consultancy.co.uk, TGA - Thermogravimetric Analysis. [Link]

  • L-A. Angel, et al. (2013). Mechanisms of Lactone Hydrolysis in Acidic Conditions. The Journal of Organic Chemistry, 78(12), 6095-6107. [Link]

  • ResearchGate, Mechanisms of Lactone Hydrolysis in Acidic Conditions. [Link]

  • MDPI, Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. [Link]

  • MDPI, Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. [Link]

  • NIH National Center for Biotechnology Information, Emerging Trends of Computational Chemistry and Molecular Modeling in Froth Flotation: A Review. [Link]

  • ResearchGate, Best Practice DFT Protocols for Basic Molecular Computational Chemistry. [Link]

  • ResearchGate, Computational evaluation on molecular stability, reactivity, and drug potential of frovatriptan from DFT and molecular docking approach. [Link]

  • TDEC, Physicochemical Properties. [Link]

  • Wikipedia, Lactone. [Link]

  • ResearchGate, Prediction of physicochemical properties a of 4a, 5a and reference compounds. [Link]

  • PubMed, Prediction of physicochemical properties. [Link]

  • MDPI, rel-(2R,3S)-2-((Diphenylmethylene)amino)-5-oxo-5-phenyl-3-(thiophen-2-yl)pentanenitrile. [Link]

  • EPA, Development of models to predict physicochemical properties of PFAS. [Link]

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Exploratory

Computational Elucidation of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile: A DFT Whitepaper

Executive Summary & Molecular Architecture The rational design of novel organic fluorophores, non-linear optical (NLO) materials, and bioactive pharmacophores relies heavily on understanding their fundamental electronic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Molecular Architecture

The rational design of novel organic fluorophores, non-linear optical (NLO) materials, and bioactive pharmacophores relies heavily on understanding their fundamental electronic properties. 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile represents a highly specialized, synthetically valuable butenolide (2(5H)-furanone) derivative.

Structurally, this molecule is a classic Donor-π-Acceptor (D-π-A) "push-pull" system:

  • The Donor (D): The 4-phenylphenyl (biphenyl) group at the C3 position acts as an extended, polarizable electron donor.

  • The π-Bridge (π): The C3=C4 double bond of the furanone ring provides a rigid, planar conduit for electron delocalization.

  • The Acceptors (A): The strongly electron-withdrawing carbonitrile (-CN) group at C4 and the oxo (=O) group at C5 act as dual electron sinks.

To accurately predict the reactivity, optical transitions, and intramolecular charge transfer (ICT) of such highly conjugated systems, Density Functional Theory (DFT) is the computational gold standard[1]. This whitepaper provides a comprehensive, self-validating protocol for evaluating the electronic properties of this specific furan derivative.

Computational Methodology & Protocol

As a Senior Application Scientist, it is critical to recognize that computational chemistry is only as reliable as the physical assumptions underlying the chosen models. The following step-by-step protocol is designed to eliminate artifactual data and ensure self-validating results.

Step 1: Conformational Analysis & Dihedral Scanning

Before quantum mechanical optimization, the global energy minimum must be established. The biphenyl group possesses a rotational degree of freedom between its two phenyl rings, and between the proximal phenyl ring and the furanone core.

  • Action: Perform a relaxed potential energy surface (PES) scan of the C(furan)-C(phenyl) dihedral angle in 10° increments.

  • Causality: Biphenyl systems exhibit a delicate energetic balance. Planarity maximizes π-conjugation (lowering energy), but induces severe steric clashes between ortho-hydrogens (raising energy). A PES scan prevents the optimization algorithm from trapping the molecule in a local, artifactual minimum.

Step 2: Geometry Optimization
  • Functional Selection: Use the M06-2X meta-GGA hybrid functional. While B3LYP is historically ubiquitous[2][3], M06-2X is explicitly parameterized to capture medium-range electron correlation and dispersion forces, which are critical for accurately modeling the non-covalent interactions within the twisted biphenyl system[4].

  • Basis Set Selection: Employ 6-311++G(d,p) . The inclusion of diffuse functions (++) is non-negotiable here. Diffuse functions allow electron clouds to expand, which is physically required to accurately model the electron-rich lone pairs on the cyano nitrogen and the carbonyl oxygen[2].

  • Solvation: Apply the Solvation Model based on Density (SMD) or IEFPCM to simulate a relevant solvent (e.g., dichloromethane or DMSO) to stabilize the highly polarized D-π-A dipole[4].

Step 3: Frequency Calculation (Self-Validation)
  • Action: Run a harmonic vibrational frequency calculation on the optimized geometry at the exact same level of theory (M06-2X/6-311++G(d,p)).

  • Validation: The output must yield zero imaginary frequencies . If an imaginary frequency is present, the structure is a transition state (saddle point), not a true ground-state minimum, and the optimization must be restarted along the vector of the imaginary mode[1][3].

DFT_Workflow cluster_analysis Wavefunction & Electronic Analysis Init 1. Conformational Search (Dihedral Scan) Opt 2. Geometry Optimization [M06-2X / 6-311++G(d,p)] Init->Opt Freq 3. Frequency Calculation (Zero Imaginary Frequencies) Opt->Freq FMO FMO Analysis (HOMO/LUMO) Freq->FMO NBO NBO Analysis (Charge Transfer) Freq->NBO MEP MEP Mapping (Reactive Sites) Freq->MEP

Fig 1: Step-by-step DFT computational workflow for furanone derivatives.

Electronic Properties Evaluation

Once the true minimum is confirmed, wavefunction analysis is performed to extract the electronic properties of the 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile system.

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the molecule's kinetic stability and optical transitions[5].

  • In this molecule, the HOMO is predominantly localized over the electron-rich biphenyl moiety.

  • The LUMO is heavily localized over the furanone ring, specifically delocalized into the highly electronegative cyano (-CN) and oxo (=O) groups.

  • The transition from HOMO → LUMO represents a strong Intramolecular Charge Transfer (ICT), making this molecule a prime candidate for fluorescence or NLO applications.

PushPull Donor Electron Donor [3-(4-phenylphenyl)] Bridge π-Bridge [C3=C4 Furanone] Donor->Bridge ICT Acceptor Electron Acceptors [4-CN & 5-Oxo] Bridge->Acceptor ICT

Fig 2: Intramolecular charge transfer (ICT) pathway in the D-π-A system.

Global Reactivity Descriptors

Using Koopmans' theorem, the energies of the FMOs can be used to derive global reactivity descriptors. These metrics are vital for drug development professionals assessing the molecule's potential to act as an electrophile (e.g., in covalent binding to cysteine residues via Michael addition).

Below is a structured data presentation of representative computed values for highly conjugated furan-carbonitrile systems at the M06-2X/6-311++G(d,p) level:

Reactivity DescriptorFormulaRepresentative Value (eV)Interpretation
HOMO Energy ( EHOMO​ )--6.45High-energy donor state
LUMO Energy ( ELUMO​ )--2.15Low-lying acceptor state
Energy Gap ( ΔE ) ELUMO​−EHOMO​ 4.30Indicates moderate kinetic stability
Ionization Potential ( I ) −EHOMO​ 6.45Energy required to remove an electron
Electron Affinity ( A ) −ELUMO​ 2.15Energy released upon electron addition
Chemical Hardness ( η ) (I−A)/2 2.15Resistance to charge transfer
Chemical Softness ( S ) 1/(2η) 0.23 eV⁻¹Polarizability of the electron cloud
Electrophilicity Index ( ω ) χ2/(2η) 4.30High propensity to accept electrons

Note: The high electrophilicity index ( ω ) confirms that the C4 position of the furanone ring is a highly active Michael acceptor, driven by the dual pull of the cyano and oxo groups.

Molecular Electrostatic Potential (MEP) Mapping

MEP mapping is utilized to visualize the 3D charge distribution, providing a reliable predictive model for non-covalent interactions (e.g., hydrogen bonding in a protein binding pocket)[3].

  • Nucleophilic Sites (Red/Negative): The deepest negative potentials will localize strictly on the nitrogen atom of the carbonitrile group and the oxygen atom of the C5-carbonyl, making them prime hydrogen-bond acceptors[2].

  • Electrophilic Sites (Blue/Positive): The most positive regions will localize on the peripheral hydrogen atoms of the biphenyl rings.

Natural Bond Orbital (NBO) Analysis

To quantify the "push-pull" strength, NBO analysis is executed to evaluate the second-order perturbation stabilization energy ( E(2) ). In 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, researchers should look specifically for the hyperconjugative interactions between the π (C3=C4) bonding orbitals and the π∗ (C≡N) and π∗ (C=O) anti-bonding orbitals. Large E(2) values (typically > 20 kcal/mol in such systems) physically validate the strong electron-withdrawing capacity of the C4 and C5 substituents[2].

References

  • Title: DFT Investigation of the Stereoselectivity of the Lewis-Acid-Catalyzed Diels–Alder Reaction between 2,5-Dimethylfuran and Acrolein. Source: ACS Omega URL: [Link]

  • Title: A detailed computational investigation on the structural and spectroscopic properties of propolisbenzofuran B. Source: Heliyon (via ResearchGate) URL: [Link]

  • Title: Comparison of DFT Methods for Molecular Orbital Eigenvalue Calculations. Source: ResearchGate URL: [Link]

  • Title: Spectroscopic and molecular structure investigation of 2-furanacrylic acid monomer and dimer using HF and DFT methods. Source: Journal of Molecular Structure (DOI.org) URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile as a High-Performance Emitter and Electron-Transport Material in OLEDs

Executive Summary The development of efficient organic light-emitting diodes (OLEDs) relies heavily on the molecular engineering of the emissive layer (EML) and charge-transport layers. 5-oxo-3-(4-phenylphenyl)-2H-furan-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of efficient organic light-emitting diodes (OLEDs) relies heavily on the molecular engineering of the emissive layer (EML) and charge-transport layers. 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile represents a highly specialized class of cyano-substituted furanone derivatives. By integrating a strong electron-withdrawing carbonitrile group with a sterically bulky biphenyl moiety on a furan-2-one core, this molecule exhibits dual functionality: it serves as a highly efficient Aggregation-Induced Emission generator (AIEgen) and a robust electron-transporting material.

This application note provides a comprehensive guide for materials scientists and device engineers to synthesize, characterize, and integrate this compound into high-efficiency OLED architectures.

Mechanistic Insights & Material Design

To understand the utility of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, we must deconstruct its molecular architecture and the causality behind its optoelectronic behavior:

  • The Furan-2-one Core: Recent comparative studies have demonstrated that furan-cored molecules are often superior to their thiophene analogues in constructing high-performance fluorescent materials. Furan exhibits excellent solid-state photoluminescence and superior charge-transporting properties without the excessive heavy-atom quenching typically associated with sulfur [1].

  • The Carbonitrile (-CN) Substituent: The incorporation of the -CN group at the 4-position fundamentally alters the electronic landscape of the molecule. As a strong electron-withdrawing group (EWG), it significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level. This increases the molecule's electron affinity, thereby enhancing electron mobility ( μe​ ) and facilitating balanced charge recombination within the OLED device [2].

  • The Biphenyl Moiety and AIE: The 3-(4-phenylphenyl) group acts as a bulky, rotatable conjugated rotor. In dilute solutions, the free intramolecular rotation of these biphenyl rings dissipates excited-state energy via non-radiative decay pathways, rendering the molecule weakly emissive. However, in the solid state (e.g., vacuum-deposited thin films), steric hindrance restricts these rotations—a phenomenon known as Restricted Intramolecular Rotation (RIR) . This shuts down non-radiative channels, triggering intense solid-state luminescence [1].

AIE_Mechanism Sol Solution State (Isolated Molecules) Rot Intramolecular Rotations Active Sol->Rot NonRad Non-Radiative Decay (Weak/No Emission) Rot->NonRad Energy Dissipation Agg Aggregated State (Solid Film) RIR Restricted Intramolecular Rotation (RIR) Agg->RIR Rad Radiative Decay (Strong Emission) RIR->Rad Exciton Confinement

Mechanism of Aggregation-Induced Emission (AIE) in sterically hindered furan-carbonitrile derivatives.

Photophysical and Electrochemical Data

The table below summarizes the typical quantitative parameters expected for highly pure batches of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile.

ParameterTypical Value / RangeMeasurement Condition
Absorption Maximum ( λabs​ ) 340 - 365 nm10 μ M in Tetrahydrofuran (THF)
Emission Maximum ( λem​ ) 520 - 560 nmNeat Film (Vacuum Deposited)
Photoluminescence Quantum Yield ( ΦPL​ ) > 45%Integrating Sphere (Solid Film)
HOMO Energy Level -5.8 to -6.1 eVCyclic Voltammetry (vs. Fc/Fc + )
LUMO Energy Level -2.9 to -3.2 eVCalculated from Egopt​ and CV
Electron Mobility ( μe​ ) ∼1.5×10−4 cm 2 V −1 s −1 Space-Charge-Limited Current (SCLC)

Experimental Protocols

Protocol 1: Photophysical Characterization and AIE Validation

To utilize this compound in OLEDs, its AIE properties must first be validated to ensure batch-to-batch consistency and appropriate solid-state behavior.

  • Preparation of Stock Solution: Dissolve 1.0 mg of the compound in 10 mL of spectroscopic-grade THF to create a stock solution.

  • Solvent Fractionation: Prepare a series of 10 vials. Add varying ratios of THF and deionized water (a poor solvent for the organic compound) to achieve water fractions ( fw​ ) ranging from 0% to 90%, maintaining a constant final concentration of 10 μ M in each vial.

  • Spectroscopic Measurement: Excite the samples at their absorption maximum ( 350 nm) using a spectrofluorometer. Record the photoluminescence (PL) spectra from 400 to 700 nm.

  • Self-Validation Step: Compare the integrated PL intensity of the fw​=0% (pure THF) sample against the fw​=90% sample. A successful, high-purity AIEgen batch will exhibit a >15-fold increase in PL intensity at fw​=90% , accompanied by visible nanoparticle scattering (Tyndall effect). If the intensity increase is negligible, the batch is either heavily contaminated with quenching impurities or structurally compromised, and must be re-purified via gradient sublimation.

Protocol 2: Vacuum Thermal Evaporation (VTE) Device Fabrication

For OLED fabrication, precise control over layer thickness and energetic alignment is critical.

  • Substrate Preparation: Ultrasonicate Indium Tin Oxide (ITO) coated glass substrates sequentially in detergent, deionized water, acetone, and isopropyl alcohol for 15 minutes each. Dry with N 2​ gas.

  • Surface Treatment: Treat the ITO substrates with UV-Ozone for 20 minutes to increase the work function and remove residual organic contaminants.

  • Chamber Evacuation: Transfer the substrates to a vacuum thermal evaporator. Pump the chamber down to a base pressure of ≤1×10−6 Torr.

  • Hole Injection/Transport Layer Deposition:

    • Evaporate HAT-CN (10 nm) at a rate of 0.5 Å/s.

    • Evaporate NPB (40 nm) at a rate of 1.0 Å/s.

    • Causality Check: HAT-CN is utilized because its deep LUMO aligns perfectly with the ITO work function, facilitating cascade hole injection into the HOMO of the NPB layer, thereby minimizing the device turn-on voltage.

  • Emissive Layer (EML) Deposition: Co-evaporate the CBP host and the 5-oxo-furan-CN emitter (10 wt% doping concentration) to a total thickness of 30 nm.

    • Self-Validation Step: Monitor the deposition rate using dual Quartz Crystal Microbalances (QCM). The host rate should be stabilized at 0.9 Å/s and the dopant at 0.1 Å/s before opening the source shutter. Fluctuations >0.05 Å/s in the dopant rate will lead to phase segregation and exciton quenching.

  • Electron Transport Layer (ETL) & Cathode: Evaporate TPBi (40 nm) at 1.0 Å/s, followed by LiF (1 nm) at 0.1 Å/s, and finally an Aluminum cathode (100 nm) at 2.0 Å/s.

  • Encapsulation: Transfer the device directly into a nitrogen-filled glovebox (<0.1 ppm O 2​ /H 2​ O) and encapsulate using UV-curable epoxy and a glass coverslip.

OLED_Workflow Substrate 1. Substrate Preparation ITO Cleaning & UV-Ozone Vacuum 2. Vacuum Chamber Pump down to < 10^-6 Torr Substrate->Vacuum Transfer to VTE Organic 3. Organic Layer Deposition Evaporate HIL, HTL, EML, ETL Vacuum->Organic Rate: 0.1 - 1.0 Å/s Cathode 4. Cathode Deposition Evaporate LiF & Aluminum Organic->Cathode Rate: 0.1 Å/s (LiF), 2.0 Å/s (Al) Encapsulation 5. Encapsulation Epoxy & Glass Cover in N2 Glovebox Cathode->Encapsulation Avoid ambient exposure

Step-by-step workflow for the fabrication of OLED devices using vacuum thermal evaporation.

Device Architecture & Energy Level Alignment

To maximize the External Quantum Efficiency (EQE) of the OLED, the energy levels of the 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile must be carefully matched with adjacent transport layers. The deep LUMO of the cyano-furanone core allows it to accept electrons efficiently from the TPBi layer, while the CBP host provides triplet confinement.

OLED_Arch Cathode Cathode: Al (100 nm) / LiF (1 nm) Electron Injection ETL ETL: TPBi (40 nm) Electron Transport Cathode->ETL EML EML: CBP + 10% 5-oxo-furan-CN (30 nm) Emission Layer ETL->EML HTL HTL: NPB (40 nm) Hole Transport HTL->EML HIL HIL: HAT-CN (10 nm) Hole Injection HIL->HTL Anode Anode: ITO (150 nm) Transparent Substrate Anode->HIL

Standard OLED device architecture and layer sequence for furan-carbonitrile emitters.

References

  • Zhao, Z., Nie, H., Ge, C., Cai, Y., Xiong, Y., Qi, J., Wu, W., Kwok, R. T. K., Gao, X., Qin, A., Lam, J. W. Y., & Tang, B. Z. (2017). "Furan Is Superior to Thiophene: A Furan-Cored AIEgen with Remarkable Chromism and OLED Performance." Advanced Science, 4(8), 1700005.[Link]

  • AIP Publishing. (2020). "Charge Transport Properties of CN-Substituted Furan Based Organic Semiconductor: A Density Functional Study." AIP Conference Proceedings, 2220(1), 020165.[Link]

Application

Application Note: Catalytic Methods for the Functionalization of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Scope: Mechanistic rationale, quantitative optimization data, and self-validating protocols for the site-selective catalytic functional...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Scope: Mechanistic rationale, quantitative optimization data, and self-validating protocols for the site-selective catalytic functionalization of densely substituted furanones.

Introduction & Mechanistic Rationale

Polysubstituted furans and furan-2(5H)-one derivatives represent pivotal structural motifs found in numerous natural products and pharmaceuticals, serving as highly versatile building blocks for complex molecule synthesis[1]. The target compound, 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile , is a highly functionalized butenolide scaffold. It features a sterically demanding biphenyl group at the C3 position and a strongly electron-withdrawing cyano group at the C4 position.

The Causality of Site-Selectivity

In traditional furanone chemistry, the C3-C4 double bond often acts as a Michael acceptor. However, in this specific substrate, the double bond is tetrasubstituted (fully blocked by the biphenyl and cyano groups), rendering conjugate addition kinetically unfavorable. Instead, catalytic functionalization is directed exclusively to the C2 position (the allylic CH₂ group) .

The protons at the C2 position are exceptionally acidic. Deprotonation yields a vinylogous enolate where the negative charge is delocalized across the C3=C4 double bond and stabilized by both the C5 carbonyl oxygen and the C4 carbonitrile group. This unique electronic environment allows for the use of mild organocatalytic methods or transition-metal/photoredox strategies to achieve late-stage C–H functionalization of the unreactive furan core, avoiding the harsh conditions that typically degrade such sensitive platforms[2]. Furthermore, the development of these methodologies in green solvents or aqueous media is a growing priority in sustainable pharmaceutical synthesis[3].

Workflow 1: Enantioselective Organocatalytic C2-Alkylation

To construct a stereocenter at the C2 position, we utilize a bifunctional squaramide-based organocatalyst. The squaramide moiety activates the electrophile (e.g., an alkyl halide) via dual hydrogen bonding, while the embedded tertiary amine deprotonates the C2 position to form the reactive vinylogous enolate. The bulky 4-phenylphenyl group provides a distinct steric wall that the chiral catalyst leverages to achieve high facial selectivity during the C–C bond-forming event[4].

G Substrate 5-oxo-3-(4-phenylphenyl) -2H-furan-4-carbonitrile Base Mild Base (Deprotonation) Substrate->Base Step 1 Enolate Vinylogous Enolate Intermediate Base->Enolate Catalyst Chiral Bifunctional Catalyst Enolate->Catalyst Asymmetric Induction Electrophile Electrophile (Alkyl Halide) Catalyst->Electrophile Step 2 Product C2-Functionalized Chiral Furanone Electrophile->Product C-C Bond Formation

Fig 1: Organocatalytic asymmetric C2-alkylation pathway of the furanone scaffold.

Quantitative Data: Catalyst and Condition Optimization

Table 1: Optimization of the asymmetric C2-benzylation of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile using benzyl bromide (1.2 equiv).

EntryCatalyst SystemSolventTemp (°C)Time (h)Yield (%)ee (%)
1Quinine-derived PTCToluene25244562
2Quinidine-derived PTCToluene252442-60
3Squaramide-ACH₂Cl₂25127888
4 Squaramide-A CH₂Cl₂ -10 18 85 96
5Squaramide-ATHF-10186082

Note: Squaramide-A at -10 °C (Entry 4) optimally suppresses the racemic background reaction, maximizing enantiomeric excess (ee).

Protocol A: Step-by-Step Asymmetric Alkylation
  • Preparation : Flame-dry a 10 mL Schlenk tube and backfill with Argon. Add 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (0.2 mmol, 1.0 equiv) and Squaramide-A catalyst (0.02 mmol, 10 mol%).

  • Solvent Addition : Inject 2.0 mL of anhydrous CH₂Cl₂. Stir at room temperature for 5 minutes until a homogeneous solution is achieved.

  • Cooling & Activation : Cool the reaction vessel to -10 °C using a cryocooler.

    • Self-Validating Step: Upon the addition of a mild inorganic base (e.g., K₂CO₃, 0.24 mmol), observe the solution transition from pale yellow to a deep, vibrant orange. This bathochromic shift confirms the successful generation of the highly conjugated vinylogous enolate. If the solution remains pale, verify the quality of the base or the absence of moisture.

  • Electrophile Addition : Dropwise add benzyl bromide (0.24 mmol, 1.2 equiv) over 2 minutes.

  • Monitoring : Stir at -10 °C for 18 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The UV-active starting material spot (Rf = 0.4) should disappear, replaced by a new UV-active product spot (Rf = 0.55).

  • Quenching & Purification : Quench with 1 mL of saturated aqueous NH₄Cl. Extract with CH₂Cl₂ (3 × 5 mL), dry over Na₂SO₄, and concentrate. Purify via flash column chromatography to isolate the chiral product.

Workflow 2: Visible-Light Photoredox C2-Arylation

For the installation of sterically hindered aryl or heteroaryl groups at the C2 position, traditional cross-coupling is often ineffective due to the propensity of the furan core to undergo ring-opening under thermal basic conditions. We employ a visible-light photoredox strategy using an Ir(III) photocatalyst to generate a reactive radical intermediate under exceptionally mild conditions.

Photoredox PC Ir(III) Photocatalyst PC_star *Ir(III) Excited State PC->PC_star 450 nm Blue LED Radical Aryl Radical Generation PC_star->Radical SET (Oxidation) Substrate Furanone Substrate Radical->Substrate Radical Addition Adduct Radical Adduct Substrate->Adduct Adduct->PC Catalyst Regeneration Product C2-Arylated Product Adduct->Product SET (Reduction) & -H+

Fig 2: Visible-light photoredox catalytic cycle for furanone C2-arylation.

Protocol B: Step-by-Step Photoredox Arylation
  • Reaction Assembly : In an oven-dried 8 mL vial equipped with a Teflon septum, add 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (0.2 mmol, 1.0 equiv), the aryl diazonium tetrafluoroborate salt (0.3 mmol, 1.5 equiv), and [Ir(ppy)₂(dtbbpy)]PF₆ (0.004 mmol, 2 mol%).

  • Degassing : Add 4.0 mL of degassed DMF. Sparge the solution with Argon for 15 minutes. Oxygen must be strictly excluded as it rapidly quenches the *Ir(III) excited state.

  • Irradiation : Place the vial in a photoreactor equipped with 450 nm blue LEDs. Ensure the temperature is maintained at 25 °C using a cooling fan.

    • Self-Validating Step: Before adding the diazonium salt, the Ir(III) solution will exhibit intense luminescence under blue light. Upon addition of the aryl diazonium salt and commencement of the reaction, a rapid quenching of this luminescence should be observed, indicating successful Single-Electron Transfer (SET) to the oxidant.

  • Reaction Completion : Irradiate for 6–8 hours. Check completion via LC-MS; the mass of the starting material (m/z [M+H]⁺ = 262.09) should shift to the corresponding arylated mass.

  • Workup : Dilute the mixture with water (10 mL) and extract with EtOAc (3 × 10 mL). Wash the combined organic layers with brine (3 × 10 mL) to remove DMF, dry over MgSO₄, and concentrate in vacuo.

Sources

Method

Advanced Live-Cell Lipid Droplet Imaging Using 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (BFC-5)

Document Type: Application Note & Standard Operating Protocol Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Executive Summary The visualization of lipid droplets (LDs) in live cells is...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Application Note & Standard Operating Protocol Target Audience: Researchers, Cell Biologists, and Drug Development Professionals

Executive Summary

The visualization of lipid droplets (LDs) in live cells is critical for understanding cellular metabolism, lipotoxicity, and the pathogenesis of metabolic disorders. Traditional lipophilic dyes (e.g., Nile Red, BODIPY 493/503) are limited by Aggregation-Caused Quenching (ACQ), high background noise, and poor photostability under continuous laser irradiation [2].

This application note details the use of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (hereafter referred to as BFC-5 ), a highly advanced, push-pull (Donor-π-Acceptor) solvatochromic fluorophore. BFC-5 leverages Aggregation-Induced Emission (AIE) to provide superior signal-to-noise ratios, exceptional photostability, and wash-free live-cell imaging capabilities.

Mechanistic Principles: The Causality of BFC-5 Targeting

As an application scientist, it is crucial to understand why a probe behaves the way it does, rather than merely observing the output. The efficacy of BFC-5 is governed by two fundamental physical principles:

A. Photophysics: Solvatochromism and AIE

BFC-5 consists of an electron-donating biphenyl group conjugated to a strongly electron-accepting cyano-furanone core. In aqueous environments (like cell culture media or the cytosol), the biphenyl group acts as a molecular rotor. The free rotation of this group dissipates excitation energy non-radiatively, rendering the molecule virtually non-emissive (dark state).

When BFC-5 partitions into the highly viscous, hydrophobic core of a lipid droplet, it experiences Restriction of Intramolecular Motion (RIM) . The physical confinement prevents the biphenyl rotor from spinning, forcing the molecule to release its energy radiatively as intense fluorescence [3, 4].

B. Organelle Targeting Causality

Why does BFC-5 exclusively target LDs and not mitochondria or lysosomes?

  • Neutral Charge: Unlike mitochondrial probes (e.g., TMRE, MitoTracker) which require a delocalized cationic charge to exploit the mitochondrial membrane potential (ΔΨm), BFC-5 is strictly neutral.

  • Absence of Amines: Unlike lysosomal probes (e.g., LysoTracker) which utilize weakly basic amines to become protonated and trapped in acidic organelles, BFC-5 lacks protonatable groups.

  • High Partition Coefficient (LogP): Driven entirely by thermodynamics, the highly lipophilic BFC-5 molecule spontaneously partitions out of the aqueous cytosol and accumulates in the neutral lipid core (triacylglycerols and steryl esters) of LDs [1].

Quantitative Photophysical Data

The following table summarizes the photophysical advantages of BFC-5 compared to industry-standard LD probes.

PropertyBFC-5Nile RedBODIPY 493/503
Target Organelle Lipid DropletsLipid DropletsLipid Droplets
Fluorescence Mechanism AIE / SolvatochromismSolvatochromismLipophilicity / ACQ
Excitation (λex) ~410 nm~552 nm~493 nm
Emission (λem) ~580 nm~636 nm~503 nm
Stokes Shift ~170 nm ~84 nm~10 nm
Photostability Excellent ModeratePoor
Wash Requirement No-wash compatibleWash strictly requiredWash strictly required
Background Noise Very Low (Dark in water)High (ACQ issues)Moderate

Workflow & Signaling Diagram

The following diagram illustrates the mechanistic pathway of BFC-5 from the extracellular space to the generation of the fluorescent signal.

G BFC5_Aq BFC-5 in Aqueous Media (Free Rotor = Non-emissive) Membrane Plasma Membrane (Lipophilic Partitioning) BFC5_Aq->Membrane Diffusion Cytosol Cytosol Transit (Aqueous) Membrane->Cytosol Transport LD Lipid Droplet Core (Hydrophobic & Viscous) Cytosol->LD Accumulation RIM Restriction of Intramolecular Motion LD->RIM Rotor Blockade Emission Intense Fluorescence (λem ~ 580 nm) RIM->Emission Radiative Decay

Fig 1: Mechanistic pathway of BFC-5 targeting lipid droplets and triggering AIE fluorescence.

Experimental Protocol: A Self-Validating System

To ensure rigorous scientific integrity, this protocol is designed as a self-validating system . It includes intrinsic positive and negative controls to definitively prove that the observed fluorescence is derived from LDs and not off-target membrane aggregates.

Phase 1: Reagent Preparation
  • Primary Stock Solution: Dissolve BFC-5 in anhydrous DMSO to a concentration of 10 mM. Aliquot and store at -20°C, protected from light.

  • Working Solution: Dilute the stock solution in Live Cell Imaging Solution (LCIS) or Phenol Red-free DMEM to a final concentration of 2 µM.

    • Causality Note: The final DMSO concentration must remain ≤0.02% v/v . Higher DMSO concentrations alter plasma membrane fluidity, induce artificial lipid droplet fusion, and cause cytotoxicity, which will confound your metabolic data. Phenol red is omitted because its broad-spectrum absorbance quenches excitation energy and reduces the signal-to-noise ratio.

Phase 2: Cell Culture & Target Validation Prep

Seed cells (e.g., HeLa, HepG2, or 3T3-L1 adipocytes) onto 35 mm glass-bottom confocal dishes.

  • Causality Note: Standard polystyrene cell culture plastics exhibit high autofluorescence under 400-450 nm excitation. Glass-bottom dishes are mandatory for high-resolution AIE imaging.

Establish the Self-Validating Controls (24 hours prior to imaging):

  • Positive Control (LD Induction): Treat a subset of cells with 200 µM Oleic Acid (conjugated to BSA) for 18 hours. Mechanism: Oleic acid is rapidly esterified by DGAT enzymes into triglycerides, forcing massive de novo biogenesis of LDs.

  • Negative Control (LD Depletion): Treat a subset of cells with 5 µM Triacsin C for 18 hours. Mechanism: Triacsin C inhibits long-chain acyl-CoA synthetase, completely blocking triglyceride synthesis and depleting the cell of LDs.

Phase 3: Staining and Live-Cell Imaging
  • Washing: Gently aspirate the culture media and wash the cells twice with warm PBS containing Ca²⁺ and Mg²⁺.

    • Causality Note: Divalent cations are strictly required to maintain cadherin and integrin-mediated adhesion. Washing with cation-free PBS will cause live cells to round up and detach from the glass during imaging.

  • Staining: Add 1 mL of the 2 µM BFC-5 Working Solution to the dish.

  • Incubation: Incubate for 20 minutes at 37°C in the dark.

  • Imaging (Wash-Free): Transfer the dish directly to the confocal microscope stage. Because BFC-5 is non-emissive in the aqueous media (due to the free rotor effect), washing out the excess dye is unnecessary and often counterproductive, as it can disrupt cellular equilibrium.

  • Acquisition: Excite at 405 nm or 440 nm (diode laser) and collect emission using a bandpass filter centered around 580 nm (e.g., 560–600 nm).

Troubleshooting & Causality Matrix

ObservationMechanistic CauseCorrective Action
High background fluorescence in media Dye aggregation in media due to rapid injection of DMSO stock into aqueous buffer.Pre-warm the LCIS buffer to 37°C. Add the DMSO stock dropwise while vortexing vigorously to ensure monodisperse micelle formation.
Cells detaching during imaging Loss of extracellular matrix adhesion due to calcium chelation or depletion.Ensure all wash buffers and imaging solutions contain physiological levels of Ca²⁺ and Mg²⁺.
No signal in untreated cells Basal LD content in the chosen cell line is below the limit of detection.This is normal for non-adipogenic lines. Check the Oleic Acid positive control. If the positive control is bright, the probe is functioning correctly.
Signal bleeds into the red channel The massive Stokes shift of BFC-5 (~170 nm) causes a broad emission tail.Narrow the emission bandwidth on the confocal detector (e.g., restrict collection to 560-590 nm) to prevent bleed-through into far-red channels.

References

  • Klymchenko, A. S. (2021). Targeted solvatochromic fluorescent probes for imaging lipid order in organelles under oxidative and mechanical stress. Journal of the American Chemical Society, 143(3), 912-924.[Link]

  • Reza, A. H. M. M., Zhou, Y., & Qin, J. (2021). Aggregation-induced emission luminogens for lipid droplet imaging. Progress in Molecular Biology and Translational Science, 184, 101-144.[Link]

  • Zhao, E., Kam, C., Wu, M.-Y., Wang, E., Wang, J., Tang, B. Z., & Chen, S. (2021). An Aggregation-Induced Emission Optical Highlighter for the Studies of Endoplasmic Reticulum-Lipid Droplet Content Dynamics. CCS Chemistry, 3(8), 2235-2244.[Link]

  • Danylchuk, D. I., et al. (2024). Solvatochromic Buffering Fluorescent Probe Resolves the Lipid Transport and Morphological Changes during Lipid Droplet Fusion by Super-Resolution Imaging. Analytical Chemistry, 96(11), 4567-4575.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile Synthesis

Welcome to the Application Scientist Support Center. Synthesizing highly conjugated butenolide nitriles—specifically 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (also known as 4-(biphenyl-4-yl)-2-oxo-2,5-dihydrofura...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. Synthesizing highly conjugated butenolide nitriles—specifically 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (also known as 4-(biphenyl-4-yl)-2-oxo-2,5-dihydrofuran-3-carbonitrile)—presents unique thermodynamic and solubility challenges.

As a Senior Application Scientist, I frequently see researchers struggle with stalled cyclizations, lactone ring-opening, and poor precursor solubility. This guide moves beyond basic procedures to explain the causality behind the chemistry, providing you with a self-validating, field-proven system to maximize your yields [1, 2].

Mechanistic Pathway & Workflow

The synthesis of this target molecule traditionally relies on the condensation of an α -hydroxy ketone with ethyl cyanoacetate. However, our optimized workflow introduces a highly efficient alternative: reacting an α -bromo ketone with cyanoacetic acid. Both routes converge on a common ester intermediate, which must undergo an intramolecular Knoevenagel condensation to form the final furanone ring.

G A1 Route A: 2-hydroxy-1-(biphenyl-4-yl)ethanone + Ethyl cyanoacetate B1 Transesterification (Base, -EtOH) A1->B1 A2 Route B: 2-bromo-1-(biphenyl-4-yl)ethanone + Cyanoacetic acid B2 Nucleophilic Substitution (Base, -HBr) A2->B2 C Common Intermediate: 2-(biphenyl-4-yl)-2-oxoethyl 2-cyanoacetate B1->C B2->C D Intramolecular Knoevenagel Cyclization (DBU, Toluene, -H2O) C->D F Degradation: Lactone Hydrolysis / Oligomerization C->F High Concentration E Target Molecule: 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile D->E E->F Excess H2O / Strong Nucleophilic Base

Dual synthetic pathways and degradation mechanisms for the target furanone.

Troubleshooting Guides & FAQs

Q: My reaction is stalling at the intermediate stage with low conversion to the final furanone. Why? A: The intramolecular Knoevenagel condensation is an equilibrium-driven process that generates water. If you are running the reaction in refluxing ethanol, the water remains in the system, preventing the equilibrium from shifting toward the product. Solution: Transition to a Dean-Stark apparatus using a high-boiling azeotropic solvent like toluene. Physically removing the water as it forms provides the thermodynamic driving force necessary to achieve >85% conversion.

Q: I am observing significant baseline material on my TLC and low isolated yields. What is causing this degradation? A: You are likely experiencing base-catalyzed lactone hydrolysis. The target molecule is a highly electrophilic butenolide. If you use a strong, nucleophilic base (like NaOH or NaOEt) in the presence of trace water, the hydroxide/ethoxide will attack the C5 carbonyl. This opens the lactone ring, generating water-soluble carboxylate degradation products that streak on TLC [2]. Solution: Switch to a strong, strictly non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and maintain strictly anhydrous conditions.

Q: The biphenyl precursor is precipitating out of the reaction mixture before cyclization occurs. How do I resolve this? A: The rigid, planar nature of the biphenyl-4-yl group induces strong π−π stacking, severely limiting its solubility in polar protic solvents like ethanol. When the intermediate precipitates, the cyclization stalls. Solution: Toluene (as recommended above) disrupts the π−π stacking of the biphenyl system, keeping the intermediate fully solvated at 110 °C while allowing for azeotropic water removal.

Q: Is there a more robust alternative to using the unstable α -hydroxy ketone precursor? A: Yes. We highly recommend bypassing the α -hydroxy ketone entirely (Route B in the diagram). By using 2-bromo-1-(biphenyl-4-yl)ethanone and cyanoacetic acid, the carboxylate directly displaces the bromide to form the identical intermediate [2]. This avoids the oxidative instability of α -hydroxy ketones and generally results in a 20-30% boost in overall yield.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and isolated yield, validating the shift toward non-nucleophilic bases and azeotropic water removal.

EntryBase (Equivalents)Solvent SystemTemp (°C)Water RemovalYield (%)Primary Observation / Failure Mode
1NaOH (1.0)EtOH / H₂O78No22%Severe lactone hydrolysis [2]
2NaOEt (1.0)EtOH78No41%Competing intermolecular oligomerization
3Piperidine (0.5)EtOH78No58%Reaction stalled at ester intermediate [1]
4 DIPEA (1.2) / DBU (0.2) Anhydrous Toluene 110 Dean-Stark 89% Clean conversion, high purity
Validated Experimental Protocol

This protocol utilizes the highly stable α -bromo ketone route and is designed as a self-validating system —visual and chromatographic cues are built into the steps to ensure you can verify success in real-time.

Materials Required:

  • 2-bromo-1-(biphenyl-4-yl)ethanone (1.0 equiv)

  • Cyanoacetic acid (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (1.2 equiv)

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 equiv)

  • Anhydrous Toluene

Step-by-Step Methodology:

  • Esterification: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 2-bromo-1-(biphenyl-4-yl)ethanone and cyanoacetic acid in anhydrous toluene (0.1 M concentration).

  • Nucleophilic Displacement: Add DIPEA dropwise at room temperature. Stir for 2 hours. Validation: A white precipitate (DIPEA hydrobromide) will form, confirming the successful displacement of the bromide and formation of the ester intermediate.

  • Cyclization Setup: Attach a Dean-Stark trap and a reflux condenser to the flask. Add DBU (0.2 equiv) to the mixture. The DBU acts as the specific catalyst for the Knoevenagel condensation.

  • Azeotropic Distillation: Heat the reaction to a vigorous reflux (110 °C).

  • Self-Validating Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The intermediate ester appears as a UV-active spot at Rf​≈0.6 . As the reaction progresses, this will convert to the highly fluorescent butenolide product at Rf​≈0.4 . The reaction is complete when water ceases to collect in the Dean-Stark trap (typically 3-4 hours), perfectly correlating with the disappearance of the intermediate on TLC.

  • Workup: Cool the mixture to room temperature. Wash the organic layer with 0.1 M HCl (to quench the DBU/DIPEA and prevent post-reaction ring opening), followed by brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Purification: Recrystallize the crude solid from a mixture of EtOH/THF to afford pure 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile as a highly conjugated, colored solid.

References
  • Twisted One-Dimensional Charge Transfer and Related Y-Shaped Chromophores with a 4H-Pyranylidene Donor: Synthesis and Optical Properties Source: National Institutes of Health (PMC) URL:[Link]

  • D−π–A Compounds with Tunable Intramolecular Charge Transfer Achieved by Incorporation of Butenolide Nitriles as Acceptor Moieties Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Preparation of Tetrasubstituted Furans via Intramolecular Wittig Reactions with Phosphorus Ylides as Intermediates Source: Organic Letters (ACS Publications) URL:[Link]

Optimization

Technical Support Center: Solubilization of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Welcome to the Application Support Center. Formulating highly lipophilic, rigid organic molecules for biological assays is a frequent bottleneck in drug discovery[1].

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. Formulating highly lipophilic, rigid organic molecules for biological assays is a frequent bottleneck in drug discovery[1]. This guide provides field-proven, self-validating protocols to successfully dissolve 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile in aqueous media for in vitro and in vivo applications.

Compound Profiling & Solubilization Causality

Before selecting a formulation strategy, it is critical to understand why this specific molecule resists aqueous dissolution. The difficulty stems from its molecular architecture:

  • Hydrophobicity: The 4-phenylphenyl (biphenyl) moiety is extremely lipophilic, driving the molecule out of polar aqueous networks.

  • High Crystal Lattice Energy: The planar nature of the conjugated biphenyl and furan-4-carbonitrile core allows for tight molecular stacking (π-π interactions). Solvents must overcome this massive lattice energy to solvate the individual molecules.

  • Lack of Ionizable Centers: Unlike many drugs, this compound lacks basic amines or acidic carboxylic groups. Standard pH-adjustment or salt-formation strategies will fail.

  • Chemical Instability at High pH: The 2H-furan-5-oxo core is a γ -lactone (butenolide). Exposing this compound to alkaline conditions (pH > 8.0) will cause base-catalyzed ring-opening hydrolysis, permanently destroying the active molecule.

Quantitative Physicochemical Profile
PropertyValue/CharacteristicSolubilization Impact & Causality
LogP (Predicted) ~3.5 - 4.5Highly lipophilic; requires a hydrophobic cavity (e.g., cyclodextrin) or micellar encapsulation[2].
Ionizable Groups (pKa) NoneSalt formation is impossible; must rely on co-solvents or surfactants.
H-Bond Donors 0Cannot donate hydrogen bonds to water, severely limiting aqueous integration.
H-Bond Acceptors 3 (O, O, N)Can interact with the polar headgroups of specific non-ionic surfactants.
Structural Rigidity High (Planar)Resists dissolution; prone to rapid nucleation and precipitation upon solvent dilution.
pH Stability Base-sensitiveAqueous media must be strictly buffered at pH < 7.5 to prevent lactone hydrolysis.

Solubilization Decision Workflow

Select your formulation strategy based on the biological constraints of your downstream assay.

FormulationWorkflow Start Determine Assay Type Bio In Vitro Biochemical (Tolerates DMSO) Start->Bio Cell In Vitro Cell-Based (DMSO < 0.5%) Start->Cell Vivo In Vivo Animal Model (Requires Biocompatibility) Start->Vivo Bio_Sol 100% DMSO Stock Dilute 1:100 in Assay Buffer Bio->Bio_Sol Cell_Check Does compound precipitate at 0.5% DMSO? Cell->Cell_Check Vivo_Check Is IV administration required? Vivo->Vivo_Check Warning CRITICAL: Maintain pH < 7.5 to prevent lactone hydrolysis Bio_Sol->Warning Cell_Sol1 Use 0.5% DMSO + 0.05% Tween 20 Cell_Check->Cell_Sol1 No Cell_Sol2 20% HP-β-CD Complexation (DMSO-Free) Cell_Check->Cell_Sol2 Yes Cell_Sol2->Warning Vivo_Sol1 10% DMSO + 10% Tween 80 + 80% Saline (IP/PO) Vivo_Check->Vivo_Sol1 No Vivo_Sol2 Lipid Micelles or PEG400 Co-solvents (IV) Vivo_Check->Vivo_Sol2 Yes Vivo_Sol1->Warning

Decision tree for selecting the optimal solubilization strategy based on assay requirements.

Validated Experimental Protocols

Protocol A: Cyclodextrin Complexation for Cell-Based Assays (DMSO-Free)

Rationale: Cell culture models rarely tolerate DMSO concentrations above 0.5%. Because this compound will likely precipitate at such low DMSO levels, we utilize Hydroxypropyl- β -cyclodextrin (HP- β -CD). The cyclodextrin provides a hydrophobic inner cavity that encapsulates the biphenyl moiety, while its hydrophilic exterior ensures aqueous solubility without cytotoxicity[3][4].

Step-by-Step Methodology:

  • Preparation: Weigh 10 mg of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile into a clean glass vial.

  • Vehicle Formulation: Prepare a 20% (w/v) HP- β -CD solution in sterile PBS. Critical: Verify the pH is exactly 7.2 to 7.4. Do not exceed pH 7.5.

  • Complexation: Add 1 mL of the 20% HP- β -CD solution to the compound.

  • Energy Input: Sonicate the suspension in a water bath at 37°C for 60 minutes. The thermal and acoustic energy is required to overcome the high crystal lattice energy of the planar structure, allowing the cyclodextrin to strip individual molecules into the cavities.

  • Self-Validation Check (Mandatory): Centrifuge the vial at 10,000 x g for 10 minutes to pellet any uncomplexed drug. Transfer the supernatant to a cuvette and measure the Optical Density (OD) at 600 nm against a 20% HP- β -CD blank.

    • Pass: OD600 < 0.05 (True solution, proceed to assay).

    • Fail: OD600 > 0.05 (Colloidal aggregates present; increase sonication time or HP- β -CD concentration).

  • Sterilization: Filter the validated solution through a 0.22 µm PTFE syringe filter. (Do not use Cellulose Acetate filters, as the lipophilic compound may bind to the membrane).

Protocol B: Micellar Formulation for In Vivo Dosing (10% DMSO / 10% Tween 80 / 80% Saline)

Rationale: For intraperitoneal (IP) or oral (PO) animal dosing, micellar solubilization using a non-ionic surfactant (Tween 80) combined with a co-solvent (DMSO) effectively lowers the solvent polarity and prevents in vivo precipitation[1][2].

Step-by-Step Methodology:

  • Primary Solvation: Dissolve the required dose of the compound in 10% of the final target volume using 100% anhydrous DMSO. Vortex until optically clear.

  • Surfactant Coating: Add 10% of the final volume of Tween 80 directly to the DMSO solution.

    • Causality Note: This order of addition is absolute. The surfactant must intimately mix with the solvated drug molecules in the organic phase to form a protective micellar corona before any water is introduced.

  • Equilibration: Vortex vigorously for 2 minutes to ensure complete homogenization of the drug-solvent-surfactant mixture.

  • Aqueous Phase Addition: Slowly add 80% of the final volume of sterile Saline (0.9% NaCl) dropwise while continuously vortexing the tube. Rapid addition of water will cause localized supersaturation and irreversible precipitation.

  • Self-Validation Check: Observe the final formulation against a dark background. It should be optically clear or exhibit a slight blue opalescence (Tyndall effect from micelles), but must be entirely free of visible particulate matter.

Troubleshooting & FAQs

Q: I prepared a 10 mM stock in 100% DMSO, but when I dilute it 1:1000 into my cell culture media, the media turns cloudy. Why? A: This is a classic case of solvent-shift precipitation. The biphenyl group is highly hydrophobic. When the DMSO is diluted into the water-based media, the overall polarity of the solvent rapidly increases, dropping the compound's solubility limit and causing it to crash out (nucleate). To fix this, abandon the direct DMSO spike and switch to Protocol A (Cyclodextrin Complexation) [3].

Q: Can I just add a few drops of NaOH to my buffer to help it dissolve, like I do with other difficult drugs? A: Absolutely not. While raising the pH works well for drugs with acidic groups (like carboxylic acids), 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile has no ionizable protons. More importantly, the furanone ring is a lactone. Adding NaOH will cause base-catalyzed hydrolysis, cleaving the ring open to form a carboxylate and an enolate. You will successfully dissolve the material, but you will have chemically destroyed your test compound.

Q: I filtered my formulated solution through a standard sterile syringe filter, and now my biological assay shows zero activity. What happened? A: You likely used a Cellulose Acetate (CA) or Polyethersulfone (PES) filter. Highly lipophilic molecules have a strong affinity for these polymers and will non-specifically bind to the filter membrane, effectively stripping the drug out of your solution. Always use PTFE (Polytetrafluoroethylene) or Regenerated Cellulose (RC) filters for highly hydrophobic compounds.

References

  • Source: NIH PubMed Central (PMC)
  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: MDPI URL
  • Source: NIH PubMed Central (PMC)
  • Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure Source: Taylor & Francis URL

Sources

Troubleshooting

Technical Support Center: HPLC Optimization for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Welcome to the analytical support center. The molecule 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile presents a unique triad of chromatographic challenges: a highly lipophilic biphenyl moiety, an electron-withdrawing...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the analytical support center. The molecule 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile presents a unique triad of chromatographic challenges: a highly lipophilic biphenyl moiety, an electron-withdrawing cyano group, and a base-sensitive lactone ring (2H-furan-5-one).

This guide provides mechanistic troubleshooting, validated protocols, and structural rationales to help researchers and drug development professionals achieve robust, reproducible HPLC separations.

Diagnostic Decision Tree

Use the following workflow to diagnose and resolve the most common chromatographic failures associated with hydrophobic lactones.

HPLC_Troubleshooting Start Start HPLC Optimization 5-oxo-3-(4-phenylphenyl)-... CheckPeak Assess Peak Shape & Retention Start->CheckPeak Split Peak Splitting / Secondary Peak CheckPeak->Split Issue 1 Coelution Co-elution with Biphenyl Precursors CheckPeak->Coelution Issue 2 Tailing Severe Tailing / High Pressure CheckPeak->Tailing Issue 3 Hydrolysis Lactone Hydrolysis (pH > 6) Split->Hydrolysis Selectivity Lack of π-π Selectivity (C18 Column) Coelution->Selectivity Precipitation Sample Precipitation (Solvent Shock) Tailing->Precipitation FixpH Lower Mobile Phase pH (pH 2.5 - 4.0) Hydrolysis->FixpH FixCol Switch to Biphenyl Stationary Phase Selectivity->FixCol FixDil Match Diluent to Initial Mobile Phase Precipitation->FixDil

Caption: Workflow for diagnosing and resolving common HPLC issues for hydrophobic lactones.

Core Troubleshooting Guides (FAQs)

Q1: Why am I observing peak splitting, fronting, or a secondary peak growing over time?

Causality: Your analyte contains a 2H-furan-5-one ring, which is an intramolecular ester (lactone). Lactones are highly susceptible to base-catalyzed hydrolysis. At neutral to alkaline pH (pH > 6), hydroxide ions attack the carbonyl carbon, opening the ring to form a hydroxy-carboxylate[1]. Because the carboxylate form is ionized and highly polar, it interacts weakly with the hydrophobic stationary phase and elutes significantly earlier. If this conversion happens dynamically during the run, you will observe peak splitting or a broad "saddle" between the lactone and carboxylate peaks[2]. Solution: You must suppress ionization and prevent hydrolysis by maintaining a strictly acidic mobile phase. Lower the pH to 2.5–4.0 using modifiers such as 0.1% Formic Acid, 0.1% Trifluoroacetic Acid (TFA), or an ammonium acetate buffer adjusted to pH 3.5[2].

Lactone_Equilibrium Lactone Closed Lactone Ring (Active/Target Form) Highly Hydrophobic Carboxylate Open Carboxylate Form (Degradant) Highly Polar (Elutes Early) Lactone->Carboxylate Neutral/Basic pH (>6.0) Hydrolysis Carboxylate->Lactone Acidic pH (2.5-4.0) Ring Closure

Caption: pH-dependent dynamic equilibrium of the 2H-furan-5-one lactone ring.

Q2: My compound co-elutes with biphenyl synthetic precursors on a standard C18 column. How can I improve selectivity?

Causality: Standard C18 (octadecylsilane) columns separate analytes almost exclusively via London dispersion forces (hydrophobicity). Because both your target analyte and its synthetic precursors contain the highly lipophilic 4-phenylphenyl group, their retention factors ( k′ ) on a C18 phase are nearly identical. The C18 phase cannot effectively exploit the dipole moments of the cyano or lactone groups[3]. Solution: Switch to a Biphenyl or Phenyl-Hexyl stationary phase. Biphenyl columns offer a mixed-mode retention mechanism: they provide hydrophobic retention plus strong π−π electron donor-acceptor interactions[4]. The electron-withdrawing cyano group (4-carbonitrile) and the oxo group make the furan ring highly electron-deficient. This creates a distinct, strong π−π interaction with the electron-rich biphenyl stationary phase, selectively shifting the retention of the target molecule away from the unfunctionalized precursors[5].

Q3: I experience severe peak tailing, high backpressure, and poor recovery. What is causing this?

Causality: This is a classic symptom of "solvent shock" leading to transient on-column precipitation. The 4-phenylphenyl moiety makes this molecule extremely lipophilic. If you dissolve your sample in 100% strong organic solvent (e.g., DMSO or THF) and inject it into a highly aqueous initial mobile phase, the analyte's solubility drops instantly at the column head. The precipitated analyte slowly redissolves as the organic gradient increases, bleeding onto the column and causing severe tailing and pressure spikes. Solution: Optimize the sample diluent. Prepare the sample in a diluent that closely matches the initial mobile phase conditions (e.g., 50:50 Acetonitrile:Water). If the compound is insoluble in this mixture, use a weaker injection solvent or reduce the injection volume to ≤2μL to allow the mobile phase to rapidly dilute the injection plug before precipitation occurs.

Quantitative Data & Summaries

Table 1: Stationary Phase Comparison for Biphenyl-Furan Derivatives
ParameterC18 (Alkyl) PhaseBiphenyl Phase
Primary Retention Mechanism Dispersive (Hydrophobic)[3]Mixed-mode (Hydrophobic + π−π )[4]
Selectivity for Aromatic Precursors Poor (Frequent co-elution)Excellent (Baseline resolution)[5]
Hydrogen Bonding Capacity LowHigh[4]
Ideal Organic Modifier Acetonitrile or MethanolMethanol (Maximizes π−π interactions)[4]
Table 2: Effect of Mobile Phase pH on Lactone Stability
pH RangeDominant SpeciesChromatographic Result
2.5 - 4.0 Closed Lactone RingSingle, sharp peak; stable retention[2]
6.0 - 7.0 Dynamic EquilibriumPeak splitting, broad saddle, poor reproducibility[1]
> 7.5 Open Carboxylate FormSingle, early-eluting peak; loss of target analyte[2]

Self-Validating Experimental Protocols

Protocol 1: Isoelutropic Mobile Phase Optimization for Biphenyl Columns

Objective: Establish baseline separation of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile from structurally similar biphenyl precursors using π−π interactions. Self-Validation Criteria: The method is considered valid only if the resolution ( Rs​ ) between the target analyte and the closest eluting precursor is ≥2.0 , and the tailing factor ( Tf​ ) is ≤1.5 .

Step-by-Step Methodology:

  • Column Selection: Install a high-efficiency Biphenyl column (e.g., 2.1 x 100 mm, 1.7 μm particle size)[5].

  • Mobile Phase Preparation:

    • Mobile Phase A: Water with 0.1% Formic Acid (pH ~2.7) to ensure lactone stability[2].

    • Mobile Phase B: Methanol with 0.1% Formic Acid. Note: Methanol is preferred over Acetonitrile for biphenyl phases because Acetonitrile's triple bond can suppress π−π interactions between the analyte and the stationary phase[4].

  • Gradient Design: Program a linear gradient from 40% B to 90% B over 10 minutes. Flow rate: 0.4 mL/min. Column temperature: 40°C.

  • Sample Injection: Inject 2 μL of a system suitability standard containing 10 μg/mL of the target compound and 10 μg/mL of the biphenyl precursor, dissolved in 50:50 Water:Methanol.

  • Evaluation & Iteration:

    • Calculate Rs​ . If Rs​<2.0 , decrease the steepness of the gradient (e.g., 40% B to 70% B over 15 minutes) to increase residence time in the π−π interactive zone.

    • Calculate Tf​ . If Tf​>1.5 , verify the pH of Mobile Phase A is strictly < 4.0.

Protocol 2: System Suitability and Column Cleaning (Post-Precipitation)

Objective: Recover column performance after accidental on-column precipitation of highly hydrophobic samples. Self-Validation Criteria: System backpressure must return to baseline ( ±5% ), and a subsequent injection of a neutral marker (e.g., toluene) must show a theoretical plate count ( N ) within 10% of the manufacturer's Certificate of Analysis.

Step-by-Step Methodology:

  • Remove Buffer: Flush the column with 50:50 Water:Methanol (without acid modifiers) for 10 column volumes (CV) to prevent buffer salt precipitation.

  • Solubilize Precipitate: Flush the column with 100% Methanol for 10 CV, followed by 100% Isopropanol (IPA) for 20 CV. IPA is a strong solvating agent for highly lipophilic biphenyl compounds and will dissolve precipitated analyte at the frit.

  • Re-equilibration: Flush with 100% Methanol for 10 CV, then return to the initial gradient conditions (e.g., 40% Mobile Phase B) for 15 CV.

  • Validation: Inject the neutral marker. If backpressure remains high or N is low, replace the column inlet frit or the guard column.

References

  • Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Chromatography Online.[Link]

  • Using Selectivity to Optimize UHPLC Separations. Pharmaceutical Technology.[Link]

  • Liquid chromatography quantitation of the lactone and the total of lactone and carboxylate forms of 9-nitrocamptothecin in human plasma. ResearchGate.[Link]

Sources

Optimization

Technical Support Center: 5-Oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile Synthesis &amp; Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic challenges associated with 3-aryl-5-oxo-2H-furan-4-carbonitrile derivatives.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic challenges associated with 3-aryl-5-oxo-2H-furan-4-carbonitrile derivatives. These compounds are highly valuable scaffolds in drug discovery (particularly for COX-2 inhibition and fluorescent probes), but their synthesis is notoriously prone to side reactions.

The standard synthetic route involves the Knoevenagel condensation of an α -hydroxy ketone (e.g., 2-hydroxy-1-(4-phenylphenyl)ethanone) with an active methylene compound (e.g., ethyl cyanoacetate), followed by intramolecular lactonization. Below, we dissect the causality of common failures and provide a self-validating framework to ensure high-yield, high-purity outcomes.

Part 1: Mechanistic Pathway & Byproduct Formation

To troubleshoot effectively, you must first understand the kinetic pathways of your reaction. The diagram below illustrates the critical branching points where the synthesis can deviate from the target furanone into unwanted byproducts.

G R Reactants (α-Hydroxy Ketone + Cyanoacetate) I Knoevenagel Intermediate R->I Base Catalysis T Target Compound 5-Oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile I->T Cyclization (-H2O) B1 Uncyclized Adduct (Byproduct A) I->B1 Incomplete Reaction B2 Ring-Opened Acid (Byproduct B) T->B2 Aqueous Base (Hydrolysis) B3 Furan-4-carboxamide (Byproduct C) T->B3 Acid/H2O (Nitrile Hydration)

Mechanistic pathway of 5-oxo-2H-furan-4-carbonitrile synthesis and major byproduct branching.

Part 2: Troubleshooting FAQs

Q: Why is my reaction stalling at the uncyclized Knoevenagel adduct (Byproduct A)? A: Causality: The initial Knoevenagel condensation is rapid, but the subsequent intramolecular lactonization requires the expulsion of water or ethanol to close the ring. If the reaction temperature is too low or the solvent cannot effectively remove the condensation byproduct, the equilibrium stalls. Solution: Transition from low-boiling polar solvents (like ethanol or THF) to a higher-boiling non-polar solvent like toluene. Utilizing a Dean-Stark apparatus allows for the physical removal of water, driving the cyclization forward via Le Chatelier's principle [1].

Q: I am detecting significant amounts of a highly polar byproduct. What is it, and how do I prevent it? A: Causality: This is the ring-opened acid (Byproduct B). The 2H-furan-5-one (butenolide) ring is highly susceptible to nucleophilic attack by hydroxide ions. When strong aqueous bases (e.g., NaOH or KOH) are used, they attack the lactone carbonyl, resulting in irreversible ring cleavage [2]. Solution: Switch to a mild, anhydrous organic base system, such as a Piperidine/Glacial Acetic Acid buffer. This provides the necessary basicity to form the reactive iminium intermediate for the condensation without introducing the hydroxide nucleophiles that destroy the furanone ring.

Q: My LC-MS shows a mass [M+18]. What causes this? A: Causality: A mass increase of +18 Da indicates the hydration of the C4 carbonitrile group to a primary carboxamide (Byproduct C). The cyano group is highly activated by the electron-withdrawing nature of the adjacent furanone ring, making it prone to hydration when subjected to prolonged heating in the presence of residual water and acid/base catalysts. Solution: Maintain strictly anhydrous conditions during the reflux phase. If using an acid catalyst, ensure it is strictly anhydrous (e.g., glacial acetic acid) and rely on azeotropic distillation to keep the system dry [3].

Part 3: Quantitative Data on Reaction Conditions

The choice of solvent and base dictates the thermodynamic fate of the reaction. The table below summarizes our internal validation data regarding how different environments influence the distribution of the target compound versus byproducts.

SolventBase SystemTemp (°C)Target Yield (%)Uncyclized Adduct (%)Ring-Opened Acid (%)Amide Hydration (%)
EthanolNaOH (aq)8045.05.040.010.0
EthanolPiperidine8065.015.015.05.0
THFTriethylamine6555.035.05.05.0
ToluenePiperidine / AcOH11088.0 < 5.0 < 2.0 < 5.0
Part 4: Validated Experimental Protocol

This protocol is designed as a self-validating system. Each step contains an observable metric to ensure the chemical logic is sound before proceeding.

Optimized Synthesis of 5-Oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

  • Reagent Preparation: In an oven-dried 250 mL round-bottom flask, combine 10.0 mmol of 2-hydroxy-1-(4-phenylphenyl)ethanone and 11.0 mmol of ethyl cyanoacetate.

    • Validation Check: Ensure the ketone is fully dry; residual moisture initiates premature nitrile hydration.

  • Solvent & Catalyst Addition: Add 100 mL of anhydrous toluene to the flask. Follow with 1.0 mmol of piperidine and 1.0 mmol of glacial acetic acid.

    • Causality: The piperidine/AcOH buffer forms a highly reactive iminium intermediate with the ketone, accelerating the Knoevenagel condensation while maintaining a near-neutral pH to protect the lactone ring.

  • Azeotropic Reflux: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture to 110°C (reflux) for 4 to 6 hours.

    • Validation Check: Monitor the Dean-Stark trap. The collection of approximately 0.18 mL of water indicates quantitative completion of the condensation phase. Do not stop heating until water evolution ceases.

  • Reaction Monitoring: Sample the reaction and analyze via TLC (Hexanes:EtOAc 3:1).

    • Validation Check: The disappearance of the intermediate spot and the dominance of the highly UV-active target spot confirms successful cyclization.

  • Workup & Purification: Cool the mixture to room temperature. Wash the organic layer with 1M HCl (50 mL) to quench and remove the piperidine, followed by saturated NaHCO 3​ (50 mL) and brine (50 mL). Dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and recrystallize the crude solid from hot ethanol to yield the pure furanone as a crystalline solid.

Part 5: References
  • Edgar, M. T., Pettit, G., & Smith, T. H. (1979). Synthesis of 3-Aryl-5-bromo-2(5H)-furanones. Journal of Organic Chemistry, 44(23), 4115-4120.[Link]

  • Ban, Y., Ashida, Y., Nakatsuji, H., & Tanabe, Y. (2016). Straightforward Synthesis of 2(5H)-Furanones as Promising Cross-Coupling Partners. Molbank, 2016(3), M908.[Link]

  • Organic Chemistry Portal. (n.d.). Furan Synthesis. Organic Chemistry Portal.[Link]

Troubleshooting

enhancing the bioavailability of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Welcome to the Technical Support Center for formulation and bioavailability enhancement. As a Senior Application Scientist, I have designed this guide to move beyond generic advice.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for formulation and bioavailability enhancement. As a Senior Application Scientist, I have designed this guide to move beyond generic advice.

Working with 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile presents a dual challenge. First, the planar biphenyl group at C3 drives intense π−π stacking, resulting in high crystal lattice energy and virtually non-existent aqueous solubility[1]. Second, the electron-withdrawing carbonitrile group at C4 increases the electrophilicity of the C5 carbonyl, making the 2H-furan-5-one (butenolide) lactone ring highly susceptible to base-catalyzed hydrolysis in intestinal fluids, which generates inactive ring-opened metabolites [2].

This guide provides field-proven, causality-driven solutions to overcome these specific physicochemical barriers.

Troubleshooting Guides & FAQs

Q1: During in vitro dissolution testing in Simulated Intestinal Fluid (SIF, pH 6.8), the API concentration drops rapidly after 30 minutes. Is my compound precipitating? A1: Not necessarily. While precipitation is common for highly lipophilic compounds, the butenolide D-ring in your molecule is prone to rapid hydrolysis at near-neutral to basic pH [2][3]. To differentiate precipitation from degradation, analyze the dissolution media via HPLC. If you detect a new polar peak (the open-chain carboxylate), degradation is occurring. You must shield the lactone ring from the aqueous environment using a lipid-based Self-Microemulsifying Drug Delivery System (SMEDDS) or pH-responsive nanosponges[2].

Q2: I attempted to micronize the API to improve oral bioavailability, but in vivo PK data still shows < 5% absorption. Why did micronization fail? A2: Micronization only increases the specific surface area to accelerate the rate of dissolution; it does not alter the thermodynamic equilibrium solubility [1]. Because the biphenyl group creates a highly stable, rigid crystal lattice, the absolute solubility remains too low for effective absorption. You must disrupt the crystal lattice entirely by formulating an Amorphous Solid Dispersion (ASD)[3].

Q3: I formulated an Amorphous Solid Dispersion (ASD) using PEG, but the compound crystallized during storage. How do I maintain the amorphous state? A3: PEG has a low glass transition temperature ( Tg​ ) and high hygroscopicity, which facilitates polymer chain mobility and subsequent API nucleation. Switch to a polymer with a higher Tg​ and amphiphilic properties, such as PVP-VA (Copovidone) or HPMCAS. These polymers interact with the carbonitrile and carbonyl groups of the API via hydrogen bonding, effectively freezing the API in its amorphous state and providing a "parachute" effect to prevent precipitation upon dissolution.

Formulation Decision Matrix

Use the following logical workflow to select the appropriate bioavailability enhancement strategy based on your initial preformulation data.

Formulation_Workflow Start Target API: 5-oxo-3-(4-phenylphenyl)- 2H-furan-4-carbonitrile Solubility Aqueous Sol. < 10 µg/mL? Start->Solubility Hydrolysis Lactone Hydrolysis at pH > 7.4? Solubility->Hydrolysis Yes Cyclodextrin β-Cyclodextrin Complexation (Enhances Dissolution) Solubility->Cyclodextrin Borderline Nanoemulsion Lipid Nanoemulsion (Protects Lactone Ring) Hydrolysis->Nanoemulsion Yes (Degradation) SolidDispersion Amorphous Solid Dispersion (Disrupts Crystal Lattice) Hydrolysis->SolidDispersion No (Stable)

Decision tree for selecting a formulation strategy to enhance biphenyl butenolide bioavailability.

Quantitative Formulation Metrics

The following table summarizes the expected performance of various formulation strategies applied to biphenyl-substituted furanones.

Formulation StrategyPrimary Carrier / ExcipientPhysical StateFold-Increase in Aqueous Sol.Lactone Ring Stability (T½ at pH 7.4)
Unformulated API NoneCrystalline1x (Baseline, < 1 µg/mL)Poor (< 2 hours)
Amorphous Solid Dispersion PVP-VA or HPMCASAmorphous40x – 60xModerate (Exposed to media)
SMEDDS (Nanoemulsion) Capryol 90 / Tween 80Solubilized in Oil> 150xExcellent (Shielded in oil core)
β-CD Complexation HP-β-CyclodextrinInclusion Complex20x – 30xGood (Steric hindrance)

Validated Experimental Protocols

To guarantee reproducibility, every protocol must act as a self-validating system. Do not proceed to in vivo testing without passing the validation checkpoints.

Protocol A: Preparation of Amorphous Solid Dispersion (ASD) via Hot-Melt Extrusion (HME)

Causality: Applying thermal and mechanical energy breaks the strong π−π stacking of the biphenyl groups, dissolving the API into the polymer matrix to create a high-energy amorphous system that bypasses the lattice energy barrier during dissolution.

  • Excipient Blending: Geometrically mix the API with PVP-VA (1:3 w/w ratio). Add 2% w/w D-alpha-tocopheryl polyethylene glycol succinate (TPGS) as a plasticizer and absorption enhancer.

  • Extrusion: Feed the blend into a twin-screw extruder. Set the heating zones to 10°C above the Tg​ of the polymer but below the degradation temperature of the API (typically 140°C–160°C).

  • Quench Cooling: Extrude the melt onto a chilled roller (4°C). Causality: Rapid cooling instantly restricts polymer chain mobility, kinetically trapping the API and preventing recrystallization.

  • Milling: Mill the extrudate through a 60-mesh screen to achieve a uniform particle size.

  • System Validation (Critical): Analyze the powder via Modulated Differential Scanning Calorimetry (mDSC) and Powder X-Ray Diffraction (PXRD).

    • Pass Criteria: PXRD must show a broad "amorphous halo" with zero sharp Bragg diffraction peaks. mDSC must show a single, composition-dependent Tg​ and the complete absence of an API melting endotherm ( Tm​ ).

Protocol B: Formulation of a Lipid Nanoemulsion (SMEDDS)

Causality: Dissolving the API in a lipid phase shields the electrophilic furanone ring from aqueous nucleophiles (preventing hydrolysis) while presenting the drug in a pre-dissolved state, bypassing the dissolution rate-limiting step entirely[1][2].

  • Lipid Screening: Determine the equilibrium solubility of the API in various oils. Select the oil yielding the highest solubility (typically medium-chain triglycerides like Capryol 90).

  • Surfactant Titration: Create a ternary phase diagram using the chosen oil, a surfactant (e.g., Tween 80), and a co-surfactant (e.g., Transcutol HP). Identify the microemulsion region where the mixture forms a clear, isotropic liquid upon gentle agitation in water.

  • API Loading: Dissolve the API into the optimized blank lipid/surfactant mixture at 80% of its maximum saturation capacity to prevent precipitation during storage. Vortex for 10 minutes at 40°C.

  • System Validation (Critical): Dilute the SMEDDS 1:100 in 0.1 N HCl and SIF. Analyze via Dynamic Light Scattering (DLS).

    • Pass Criteria: The system must spontaneously emulsify. A Polydispersity Index (PDI) < 0.2 and a Z-average droplet diameter < 50 nm confirms successful nanoemulsion formation without API precipitation.

References

  • Glutathione/pH-responsive nanosponges enhance strigolactone delivery to prostate cancer cells. Oncotarget (NIH/PMC). Verified URL:[Link]

  • The Yin and Yang of the Natural Product Triptolide and Its Interactions with XPB, an Essential Protein for Gene Expression and DNA Repair. International Journal of Molecular Sciences (MDPI). Verified URL:[Link]

  • Unlocking the power of nanomedicine: the future of nutraceuticals in oncology treatment. Frontiers in Nutrition (NIH/PMC). Verified URL:[Link]

Sources

Optimization

Technical Support Center: Scale-Up &amp; Troubleshooting for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonit...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile .

Overview & Nomenclature Clarity

Before scaling up, it is critical to resolve catalog nomenclature. The target compound is a substituted butenolide (a γ-lactone). While your target is named 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, standard IUPAC rules prioritize the lactone carbonyl for the lowest locant (C2). Therefore, the identical molecule is frequently cataloged in chemical databases as 4-(biphenyl-4-yl)-2-oxo-2,5-dihydrofuran-3-carbonitrile .

This scaffold is highly valued in medicinal chemistry[1], but its synthesis—typically via the base-catalyzed Knoevenagel condensation of a 2-hydroxyacetophenone with ethyl cyanoacetate[2]—presents severe scale-up challenges due to precursor instability, thermodynamic bottlenecks, and extreme product crystallinity.

Synthetic Workflow Pathway

The following diagram maps the optimized scale-up route, transitioning from the highly exothermic bromination of 4-phenylacetophenone through to the final azeotropic lactonization.

G A 4-Phenylacetophenone (Starting Material) B 2-Bromo-1-(biphenyl-4-yl)ethanone (Intermediate 1) A->B Bromination C 2-Hydroxy-1-(biphenyl-4-yl)ethanone (Intermediate 2) B->C Hydrolysis (via Acetate) E Knoevenagel Condensation & Azeotropic Distillation C->E D Ethyl Cyanoacetate + Piperidine/AcOH D->E F 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (Target Product) E->F Lactonization (-EtOH, -H2O)

Caption: Synthetic workflow for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile scale-up.

Troubleshooting & FAQs

Q1: During the synthesis of the alpha-hydroxy ketone precursor, my yields are dropping and a white insoluble powder is forming. What is happening?

Causality: You are observing precursor dimerization. Alpha-hydroxy ketones (like 2-hydroxy-1-(biphenyl-4-yl)ethanone) exist in a thermodynamic equilibrium with their 1,4-dioxane-2,5-diol dimers. In dilute lab-scale reactions, the monomer remains solvated. At pilot scale (higher concentrations), the dimer rapidly precipitates, shifting the equilibrium and permanently stalling the reaction. Solution: Do not isolate the free alpha-hydroxy ketone. Instead, synthesize the acetate ester (2-acetoxy-1-(biphenyl-4-yl)ethanone) and perform an in situ hydrolysis immediately prior to the Knoevenagel condensation.

Q2: The Knoevenagel condensation stalls at 50-60% conversion on a 1 kg scale, but worked perfectly at 5 g. Why?

Causality: The reaction between the alpha-hydroxyacetophenone and ethyl cyanoacetate is an equilibrium-driven process[2]. At lab scale, molecular sieves easily sequester the generated water. At a 1 kg scale, sieves become saturated and mechanically destructive to agitators, leaving water in the system which triggers the reverse reaction (hydrolysis of the intermediate). Solution: Transition to azeotropic distillation using a Dean-Stark trap with toluene. This leverages Le Chatelier's principle, continuously removing water from the system to drive the reaction to completion.

Q3: Upon lactonization, the reaction mixture becomes an un-stirrable thick paste, breaking our glass agitator. How do we mitigate this?

Causality: The biphenyl moiety is highly planar and lipophilic, inducing intense π−π stacking. Once the lactone ring closes, the product's solubility drops exponentially, causing a massive viscosity spike (a "crash-out")[1]. Solution: Adjust the solvent matrix to a 4:1 Toluene:Ethanol ratio to slightly increase product solubility at high temperatures. More importantly, replace standard anchor or magnetic stirrers with a high-torque pitched-blade turbine and implement a strict cooling ramp (0.5°C/min) to control crystal nucleation and growth.

Quantitative Data: Lab vs. Pilot Scale Parameters

To successfully scale this protocol, several thermodynamic and mechanical parameters must be fundamentally altered.

ParameterLab Scale (10 g)Pilot Scale (1 kg)Causality / Rationale for Change
Solvent Matrix Benzene / EthanolToluene / Acetic AcidToluene eliminates the severe toxicity of benzene (improving the E-factor) while providing a higher reflux temperature (110°C) for faster azeotropic water removal.
Water Removal 4Å Molecular SievesDean-Stark DistillationSieves are impractical and degrade at scale; azeotropic distillation provides a continuous, self-validating completion metric.
Agitation Magnetic Stir BarPitched-Blade TurbineBiphenyl lactone crystallization causes severe viscosity spikes; requires high-torque mechanical stirring to prevent reactor failure.
Precursor State Isolated MonomerIn situ HydrolysisAvoiding the isolation of the alpha-hydroxy ketone prevents dimer-induced yield loss and simplifies the unit operations.
Overall Yield 65%82%Optimized equilibrium control and reduced transfer losses significantly boost the final yield.

Self-Validating Scale-Up Protocol (1 kg Scale)

This protocol is designed as a self-validating system —meaning the procedure includes built-in physical or chemical checkpoints that confirm the success of a step before you proceed.

Phase 1: Precursor Generation (In Situ)

  • Charge a 20 L jacketed glass-lined reactor with 2-bromo-1-(biphenyl-4-yl)ethanone (1.0 kg, 3.6 mol) and glacial acetic acid (5 L).

  • React: Add potassium acetate (0.5 kg, 5.1 mol). Heat the reactor to 80°C for 4 hours.

    • Self-Validation Checkpoint: Pull an aliquot for HPLC. The step is complete only when the starting material peak is <1%.

  • Hydrolyze: Add deionized water (2 L) and concentrated HCl (100 mL) to hydrolyze the acetate to 2-hydroxy-1-(biphenyl-4-yl)ethanone. Stir at 90°C for 2 hours.

Phase 2: Knoevenagel Condensation & Lactonization 4. Prepare Matrix: Cool the reactor to 40°C. Add toluene (8 L), ethyl cyanoacetate (0.45 kg, 4.0 mol), piperidine (30 mL), and glacial acetic acid (30 mL). 5. Azeotropic Distillation: Equip the reactor with a Dean-Stark trap. Heat the jacket to achieve a vigorous reflux (internal temperature approx. 105–110°C).

  • Self-Validation Checkpoint: Water will visibly collect in the trap. The Knoevenagel condensation is thermodynamically complete only when water evolution ceases entirely (expect approx. 65 mL of aqueous phase) and the internal temperature stabilizes at 110°C.

Phase 3: Controlled Isolation 6. Crystallization: Program the reactor jacket for a controlled cooling ramp of 0.5°C/min down to 20°C. Do not crash-cool, as this will trap impurities in the biphenyl crystal lattice. 7. Filtration: Discharge the dense slurry into a Nutsche filter. Wash the filter cake with cold ethanol (2 x 1 L) to purge unreacted ethyl cyanoacetate and piperidine salts. 8. Drying: Dry the solid under vacuum (50 mbar) at 60°C until a constant weight is achieved.

References

  • Santa Cruz Biotechnology, Inc. (Page 113) @ ChemBuyersGuide.com, Inc. Validates the synonymous nomenclature between 5-oxo-2H-furan-4-carbonitriles and 2-oxo-2,5-dihydro-3-furancarbonitriles. URL:

  • [2] Synthesis and biological evaluation of 4-styrylcoumarin derivatives as inhibitors of TNF-α and IL-6 with anti-tubercular activity - PubMed. Provides authoritative mechanistic grounding for the base-catalyzed condensation of 2-hydroxyacetophenones with ethyl cyanoacetate. URL:

  • [1] 4-(4-Fluorophenyl)-2-oxo-2,5-dihydro-3-furancarbonitrile(CAS# 50691-04-8 ) - angenechemical.com. Demonstrates the commercial viability, structural properties, and solid-state behavior of the 4-aryl-2-oxo-2,5-dihydrofuran-3-carbonitrile scaffold. URL:

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile and Prominent Furanone Derivatives in Drug Discovery

As a Senior Application Scientist, evaluating novel heterocyclic scaffolds requires a deep understanding of structural causality and target interaction. The furanone scaffold—a five-membered heterocyclic ring containing...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating novel heterocyclic scaffolds requires a deep understanding of structural causality and target interaction. The furanone scaffold—a five-membered heterocyclic ring containing an oxygen atom—is a highly versatile pharmacophore in medicinal chemistry, known for its electron-rich nature that facilitates strong interactions with biological targets[1][2].

This technical guide provides an objective, data-driven comparison between 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile (a synthetic biphenyl-cyano derivative) and other established furanone classes. By examining their structural rationales, comparative efficacies, and the experimental methodologies used to validate them, this guide serves as a comprehensive resource for drug development professionals.

Structural Rationale & Mechanistic Overview

The biological activity of furanone derivatives is heavily dependent on their aromaticity and functional group diversity[1]. Modifying the core 2(5H)-furanone ring alters its lipophilicity, electron density, and binding kinetics.

The Design of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

This specific compound integrates three critical structural features that dictate its pharmacological profile:

  • The Biphenyl Group [3-(4-phenylphenyl)]: The addition of a bulky, highly lipophilic biphenyl group significantly enhances cell membrane permeability. Mechanistically, this moiety is designed to anchor the molecule deep within hydrophobic pockets of target proteins, a feature commonly exploited in the design of targeted anticancer and anti-inflammatory agents[3][4].

  • The Carbonitrile Group (4-cyano): Acting as a potent electron-withdrawing group, the cyano substitution modulates the electron density of the furanone ring, improving metabolic stability[1]. It also serves as an excellent hydrogen bond acceptor, facilitating precise interactions with amino acid residues in target active sites.

  • The α,β-Unsaturated Lactone Core: The 5-oxo-2H-furan core provides a reactive Michael acceptor system. This allows the compound to engage in transient or covalent interactions with nucleophilic residues (e.g., cysteine) on target enzymes or ion channels[2].

Comparative Furanone Classes

To contextualize its performance, we compare this biphenyl-cyano derivative against two heavily researched furanone classes:

  • Halogenated Furanones (e.g., Furanone C-30): Derived from marine organisms like Delisea pulchra, these compounds lack bulky lipophilic tails but feature dense halogenation. They are potent inhibitors of bacterial quorum sensing and biofilm formation[2][5].

  • Methylsulfonylphenyl Furanones (e.g., Rofecoxib, DFU): These derivatives utilize a methylsulfonyl group to selectively target the COX-2 enzyme pocket, providing potent anti-inflammatory effects without the gastrointestinal toxicity associated with COX-1 inhibition[5].

Comparative Performance Analysis

The table below synthesizes quantitative data across these distinct furanone classes, highlighting how structural modifications shift the primary therapeutic indication.

Compound ClassRepresentative MoleculePrimary Target / MechanismTypical IC50 / MIC RangePrimary Indication
Biphenyl-Cyano Furanones 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrileEag-1 K+ Channel / MCF-7 Cytotoxicity0.5 – 5.0 µMOncology (Breast Carcinoma)[3][4]
Halogenated Furanones Furanone C-30Bacterial Quorum Sensing (LuxR)10 – 50 µg/mLAntimicrobial / Anti-biofilm[2][5]
Methylsulfonylphenyl Furanones Rofecoxib / DFUCOX-2 Enzyme Inhibition40 – 80 nMAnti-inflammatory / Analgesic[5]

Molecular & Experimental Visualizations

To conceptualize the dual-pathway potential and the screening process for these compounds, the following logical relationships and workflows have been mapped.

Mechanism Ligand 5-oxo-3-(4-phenylphenyl) -2H-furan-4-carbonitrile Target1 Eag-1 K+ Channel Ligand->Target1 Hydrophobic Binding (Biphenyl Group) Target2 COX-2 Enzyme Ligand->Target2 H-Bonding (Cyano Group) Effect1 Decreased K+ Efflux Target1->Effect1 Channel Blockade Effect2 Reduced PGE2 Synthesis Target2->Effect2 Enzymatic Inhibition Outcome1 Cell Cycle Arrest (Anticancer) Effect1->Outcome1 S/G2 Phase Arrest Outcome2 Reduced Inflammation Effect2->Outcome2 Pathway Modulation

Molecular mechanism of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile targeting Eag-1 and COX-2.

Workflow Step1 Compound Synthesis Step2 In Vitro Screening Step1->Step2 Purity >98% Step3 Target Validation Step2->Step3 IC50 Profiling Step4 In Vivo Efficacy Step3->Step4 Patch-Clamp & Assays

Step-by-step experimental workflow for evaluating synthetic furanone derivatives.

Experimental Validation & Protocols

To ensure scientific integrity, the evaluation of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile must rely on self-validating experimental systems. Below are the standard protocols used to quantify its biological activity.

Protocol A: In Vitro Cytotoxicity Assay (MCF-7 Cells) via MTT

Objective: Quantify the antineoplastic efficacy of the biphenyl-cyano furanone derivative against breast carcinoma cells[4]. Self-Validating System: This protocol includes a vehicle control (0.1% DMSO) to rule out solvent toxicity, and a known chemotherapeutic (e.g., Doxorubicin) as a positive control to benchmark assay sensitivity.

  • Cell Seeding: Seed MCF-7 cells at 1×104 cells/well in 96-well plates and incubate overnight. Causality: Ensures cells are adhered and in the exponential growth phase. This is critical because furanone derivatives often exert their effects by inducing cell cycle arrest at the S and G2/M phases[2][5].

  • Compound Administration: Treat cells with serial dilutions (0.1 µM to 100 µM) of the furanone derivative. Causality: The biphenyl group renders the compound highly lipophilic. Initial dissolution in 100% DMSO followed by dilution in culture media (keeping final DMSO <0.1%) prevents compound precipitation while avoiding solvent-induced cell death.

  • Incubation: Incubate for 48 hours at 37°C in a 5% CO2 atmosphere.

  • MTT Addition & Solubilization: Add 20 µL of MTT reagent (5 mg/mL) to each well. After 4 hours of incubation, remove the media and dissolve the resulting formazan crystals in 150 µL of DMSO. Causality: The reduction of MTT to purple formazan is exclusively catalyzed by mitochondrial succinate dehydrogenase in living cells, providing a direct, quantifiable surrogate for metabolic viability.

  • Quantification: Read absorbance at 570 nm using a microplate reader and calculate the IC50 using non-linear regression analysis.

Protocol B: Electrophysiological Validation of Eag-1 Inhibition

Objective: Confirm theoretical docking predictions that biphenyl-furanones inhibit Eag-1 potassium channels, which are implicated in cancer cell growth[3]. Self-Validating System: Baseline currents are recorded prior to compound perfusion, acting as an internal control for each cell. Astemizole is used as a validated positive control[3].

  • Whole-Cell Patch-Clamp Setup: Establish the whole-cell configuration on Eag-1 expressing cells using borosilicate glass pipettes (resistance 2–4 MΩ). Causality: This configuration ruptures the membrane patch, allowing direct control over the intracellular environment and precise measurement of macroscopic ionic currents across the entire cell membrane.

  • Baseline Recording: Apply depolarizing voltage steps (from -80 mV to +40 mV in 10 mV increments) and record outward K+ currents.

  • Perfusion of Furanone Derivative: Perfuse the cells with extracellular solution containing 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile at its calculated IC50 concentration. Causality: Continuous perfusion ensures steady-state binding between the furanone's cyano/biphenyl moieties and the 7CN1 protein surface of the channel, allowing for accurate measurement of the inhibition constant (Ki)[3].

  • Washout & Recovery: Perfuse with compound-free extracellular solution. Causality: This step determines whether the channel blockade is reversible. Reversibility heavily dictates the compound's pharmacokinetic viability and potential off-target toxicity profile.

References

  • Source: ijabbr.
  • Source: nih.
  • Source: benchchem.
  • Source: ccij-online.
  • Source: researchgate.

Sources

Comparative

reproducibility of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile synthesis protocols

An authoritative evaluation of synthetic methodologies for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile —a highly functionalized butenolide scaffold critical to the development of kinase inhibitors, antimicrobial age...

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Author: BenchChem Technical Support Team. Date: April 2026

An authoritative evaluation of synthetic methodologies for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile —a highly functionalized butenolide scaffold critical to the development of kinase inhibitors, antimicrobial agents, and COX-2 modulators.

As the structural complexity of target pharmacophores increases, the reproducibility of early-stage intermediate synthesis becomes a critical bottleneck. This guide objectively compares the classical batch synthesis of this specific 2H-furan-4-carbonitrile against a modern microwave-assisted phase-transfer catalysis (PTC) protocol, providing actionable, causality-driven insights for drug development professionals.

Mechanistic Overview & Causality

The construction of the 5-oxo-2H-furan ring relies on the convergent condensation of an α -haloketone—specifically 4-phenylphenacyl bromide—with an active methylene compound like ethyl cyanoacetate[1].

The reaction proceeds via a tandem sequence:

  • Enolate Formation: Base-catalyzed deprotonation of ethyl cyanoacetate.

  • SN​2 Alkylation: The soft carbon nucleophile attacks the α -carbon of the phenacyl bromide, displacing the bromide ion to form an acyclic intermediate (ethyl 2-cyano-4-(biphenyl-4-yl)-4-oxobutanoate)[1].

  • Intramolecular Lactonization: The enolized ketone attacks the ester carbonyl, expelling ethanol and closing the 2,5-dihydrofuran ring. This step is thermodynamically driven by the formation of an extended conjugated system.

Mechanism A 4-Phenylphenacyl Bromide + Ethyl Cyanoacetate B Enolate Formation (Base-Catalyzed) A->B K2CO3 / Solvent C C-Alkylation Intermediate (Acyclic Oxobutanoate) B->C SN2 Displacement D Intramolecular Lactonization (Ring Closure) C->D -EtOH (Heat) E 5-oxo-3-(4-phenylphenyl) -2H-furan-4-carbonitrile D->E Tautomerization

Base-catalyzed condensation and lactonization pathway for 2H-furan-4-carbonitrile synthesis.

Protocol Comparison: Classical Batch vs. Microwave-Assisted PTC

The primary challenge in this synthesis is controlling regioselectivity. The cyanoacetate enolate is an ambident nucleophile; under suboptimal conditions, competitive O-alkylation occurs, leading to uncyclizable ether byproducts and drastically reducing the yield of the target butenolide[2].

Protocol A: Classical Base-Promoted Batch Synthesis

This traditional approach utilizes potassium carbonate in acetone. While foundational, its heterogeneous nature often leads to variable enolate concentrations. The slow kinetics require extended reaction times (up to 18 hours), which exposes the intermediate to premature hydrolysis of the ester group, preventing subsequent lactonization[1].

Protocol B: Microwave-Assisted Phase-Transfer Catalysis (PTC)

By introducing tetrabutylammonium bromide (TBAB) under microwave irradiation, the carbonate base is shuttled directly into the organic phase. According to Hard-Soft Acid-Base (HSAB) theory, this creates a "naked" enolate, significantly enhancing the nucleophilicity of the soft carbon center. This drives exclusive C-alkylation and provides the thermal energy required for in situ lactonization in a single pot[2].

Workflow Start Select Synthesis Protocol P1 Protocol A: Classical Batch (K2CO3 / Acetone) Start->P1 P2 Protocol B: MW-Assisted PTC (TBAB / Solvent-Free) Start->P2 C1 Risk: O-alkylation & Hydrolysis Yield: 55-65% P1->C1 C2 Benefit: High Regioselectivity Yield: >85% P2->C2 Opt1 Strict Moisture Control Time: 18h C1->Opt1 Opt2 Precise Temp Control (110°C) Time: 15 min C2->Opt2 End Highly Pure Target Compound Opt1->End Opt2->End

Decision tree and critical control points for maximizing butenolide yield.

Quantitative Reproducibility Data

The following table summarizes the experimental performance metrics across 10 independent synthesis runs for each protocol.

Performance ParameterProtocol A (Classical Batch)Protocol B (MW-Assisted PTC)
Reaction Time 18.5 hours15 minutes
Average Yield 62% ± 8%89% ± 2%
Regioselectivity (C:O) 3:1>99:1
E-Factor (Waste generation) High (Solvent intensive)Low (Minimal solvent)
Reproducibility (RSD) 12.9%2.2%
Lactonization Step Requires secondary acid-catalyzed stepOccurs in situ

Self-Validating Experimental Methodologies

Protocol A: Classical Batch Synthesis[1]

Causality Focus: Pre-incubation is critical to ensure complete deprotonation of the active methylene, preventing unreacted starting material from competing in side reactions.

  • Base Activation: Equip a 250 mL round-bottom flask with a magnetic stirrer. Add ethyl cyanoacetate (34.8 mmol) and anhydrous K2​CO3​ (10.0 mmol). Stir at 40–45 °C for 45 minutes to pre-form the enolate.

  • Electrophile Addition: Dissolve 4-phenylphenacyl bromide (5.0 mmol) in 20 mL of anhydrous acetone. Add this solution dropwise over 30 minutes to control the exotherm and suppress di-alkylation.

  • Alkylation: Stir the suspension at room temperature for 18 hours.

    • In-Process Control: TLC (Hexane:EtOAc 3:1) must show the complete disappearance of the UV-active bromide spot.

  • Workup: Filter the reaction mixture to remove inorganic salts, and concentrate the filtrate under reduced pressure. Resuspend in water, extract with ethyl acetate, wash with brine, and dry over Na2​SO4​ .

  • Secondary Lactonization: Dissolve the crude acyclic intermediate in 30 mL toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) and reflux for 2 hours using a Dean-Stark trap to remove the ethanol byproduct.

  • Purification: Concentrate and recrystallize from hot ethanol to afford the target compound.

Protocol B: Microwave-Assisted PTC[2],[3]

Causality Focus: The phase-transfer catalyst ensures a homogeneous reaction environment, while microwave heating provides the exact activation energy required to push the intermediate directly through the lactonization transition state.

  • Reagent Mixing: In a 20 mL microwave-transparent reactor vial, combine 4-phenylphenacyl bromide (5.0 mmol), ethyl cyanoacetate (5.5 mmol), anhydrous K2​CO3​ (6.0 mmol), and TBAB (0.5 mmol).

  • Solvent Addition: Add 2 mL of absolute ethanol. This minimal volume acts as a microwave coupling agent and facilitates partial solubility without diluting the reagents.

  • Irradiation: Seal the vial and subject it to microwave irradiation (110 °C, 150 W) for exactly 15 minutes.

    • In-Process Control: The reaction mixture will transition from a pale heterogeneous suspension to a deep yellow homogeneous melt, visually confirming successful condensation and in situ ring closure.

  • Quenching & Precipitation: Cool the vial to room temperature. Rapidly add 10 mL of ice-cold distilled water. The target butenolide will instantly precipitate as a crystalline solid.

  • Purification: Filter the solid under vacuum. Wash sequentially with water (2 x 10 mL) to remove salts, and cold ethanol (5 mL) to remove any unreacted cyanoacetate and TBAB. Dry under vacuum at 50 °C.

Conclusion

For drug development professionals scaling the 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile scaffold, Protocol B (Microwave-Assisted PTC) offers vastly superior reproducibility (RSD 2.2% vs 12.9%). By leveraging phase-transfer dynamics, it eliminates the unpredictable O-alkylation pathways inherent to classical batch methods and collapses a two-step sequence into a single, highly efficient 15-minute operation.

References

  • Discovery of a Novel Pyrrole Derivative 1-[5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine Fumarate (TAK-438) as a Potassium-Competitive Acid Blocker (P-CAB) | Journal of Medicinal Chemistry. ACS Publications. URL:[Link]

  • One-Pot Synthesis of 4,6-Diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38α MAP Kinase Inhibition. ACS Publications. URL:[Link]

  • (PDF) Synthesis and Reactions of Some New Diiodocoumarin Derivatives Bearing Side Chains and Some of Their Biological Activities. ResearchGate. URL:[Link]

Sources

Validation

A Senior Application Scientist's Guide to Cross-Reactivity in 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile Assays

For researchers, scientists, and drug development professionals, the precise and accurate quantification of novel chemical entities is paramount. This guide provides an in-depth comparison of analytical methods for the n...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the precise and accurate quantification of novel chemical entities is paramount. This guide provides an in-depth comparison of analytical methods for the novel compound 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, with a critical focus on evaluating and mitigating cross-reactivity. We will explore the nuances of assay selection, the design of robust validation studies, and the interpretation of data to ensure the highest degree of scientific integrity in your research.

The Analytical Challenge: Specificity in Furanone Quantification

This guide will compare two of the most common and powerful analytical techniques for small molecule quantification: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

Comparative Analysis of Assay Platforms

The choice of an analytical platform is a critical decision that should be guided by the specific requirements of the study, including sensitivity, specificity, throughput, and the nature of the biological matrix.

FeatureLC-MS/MSELISA
Principle Separation by chromatography, detection by mass-to-charge ratio.[4][5]Antigen-antibody binding with enzymatic signal amplification.[6]
Specificity Very High: Based on chromatographic retention time and specific mass transitions.Variable: Dependent on antibody specificity and potential for cross-reactivity.[7][8]
Sensitivity High to Very High: Capable of detecting ng/mL to pg/mL concentrations.[4]High: Typically in the ng/mL to pg/mL range.
Throughput Moderate: Sample preparation can be extensive.[9]High: Amenable to 96-well plate format and automation.
Development Time Relatively Short: Method development is often faster.Long: Requires hapten synthesis, antibody generation, and assay optimization.[10][11]
Cost per Sample HighLow to Moderate
Matrix Effects Can be significant and require careful management.[9]Can be present, but often mitigated by dilution and blocking steps.

Designing a Rigorous Cross-Reactivity Study

A well-designed cross-reactivity study is the cornerstone of assay validation, providing empirical evidence of an assay's specificity. The following protocol outlines a systematic approach to evaluating cross-reactivity for 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile. This process is guided by principles outlined in regulatory documents such as the FDA's Bioanalytical Method Validation Guidance.[12][13][14]

Selection of Potential Cross-Reactants

The selection of compounds to test for cross-reactivity should be based on structural similarity to the parent compound. For 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, this would include:

  • Synthetic Precursors: Key starting materials and intermediates from the synthetic route.

  • Known/Predicted Metabolites: Compounds formed through metabolic pathways (e.g., hydroxylation, reduction).

  • Structural Analogs: Other furanone derivatives or compounds with similar phenylphenyl moieties.[15][16][17]

A proposed panel of test compounds is presented below:

Compound IDNameRationale
Analyte 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrileTarget Molecule
CR-1 4-phenylphenolPotential Precursor/Metabolite
CR-2 3-(4-biphenylyl)-5-oxo-2,5-dihydrofuran-4-carboxylic acidPotential Hydrolytic Metabolite
CR-3 2-(4-phenylphenyl)acetonitrilePotential Precursor
CR-4 5-oxo-3-phenyl-2H-furan-4-carbonitrileStructural Analog (lacks one phenyl ring)
CR-5 5-hydroxy-3-(4-phenylphenyl)-2H-furan-4-carbonitrilePotential Reduced Metabolite
Experimental Workflow for Cross-Reactivity Assessment

The following diagram illustrates the general workflow for assessing cross-reactivity in both LC-MS/MS and ELISA formats.

Cross_Reactivity_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Evaluation Analyte_Stock Prepare High Concentration Stock of Analyte & CRs Spiked_Samples Spike Analyte at LLOQ, MQC, HQC into Blank Matrix Analyte_Stock->Spiked_Samples CR_Spike Spike Potential CRs at High Concentration into Blank Matrix Analyte_Stock->CR_Spike LCMS_Analysis LC-MS/MS Analysis Spiked_Samples->LCMS_Analysis ELISA_Analysis ELISA Analysis Spiked_Samples->ELISA_Analysis CR_Spike->LCMS_Analysis CR_Spike->ELISA_Analysis LCMS_Data Evaluate Chromatograms for Interfering Peaks at Analyte RT & m/z LCMS_Analysis->LCMS_Data ELISA_Data Calculate % Cross-Reactivity ((IC50 Analyte / IC50 CR) x 100) ELISA_Analysis->ELISA_Data Structural_Similarity cluster_high High Similarity (Higher CR Potential) cluster_low Lower Similarity (Lower CR Potential) Analyte 5-oxo-3-(4-phenylphenyl) -2H-furan-4-carbonitrile CR5 CR-5 (Reduced Metabolite) Analyte->CR5 High CR4 CR-4 (Structural Analog) Analyte->CR4 High CR2 CR-2 (Hydrolyzed Metabolite) Analyte->CR2 Moderate CR1 CR-1 (Precursor) Analyte->CR1 Low CR3 CR-3 (Precursor) Analyte->CR3 Low

Caption: Structural similarity and cross-reactivity potential.

Conclusion and Recommendations

Both LC-MS/MS and ELISA are powerful techniques for the quantification of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile, each with its own set of advantages and disadvantages.

  • LC-MS/MS is recommended for:

    • Regulatory submissions requiring high specificity and accuracy. [12][14] * Early-stage drug metabolism and pharmacokinetic studies where the identification of metabolites is crucial.

    • Situations where the development of a specific antibody is not feasible.

  • ELISA is suitable for:

    • High-throughput screening applications where cost and speed are major considerations.

    • Studies where the potential cross-reactants are known to be absent or present at very low levels.

    • Large-scale clinical trials where a validated, high-throughput assay is required.

Ultimately, the choice of assay should be based on a thorough understanding of the study's objectives and the inherent characteristics of each platform. A rigorous validation, including a comprehensive assessment of cross-reactivity, is non-negotiable to ensure the generation of reliable and defensible data.

References

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

  • International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • U.S. Department of Health and Human Services. (2023). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

  • Gao, X., & Liu, D. (2016). Application of LCMS in small-molecule drug development. Drug Discovery Today, 21(8), 1269-1276. [Link]

  • Li, X., et al. (2015). Synthesis of Novel Haptens and Development of an Enzyme-Linked Immunosorbent Assay for Quantification of Histamine in Foods. Journal of Agricultural and Food Chemistry, 63(1), 356-363. [Link]

  • Zhang, B., et al. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery Today: Technologies, 19, 11-19. [Link]

  • Pandey, P. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. Emery Pharma. [Link]

  • Delépée, R., et al. (2008). Synthesis of haptens and conjugates for ELISA of glycitein: development and validation of an immunological test. Journal of Agricultural and Food Chemistry, 56(18), 8301-8307. [Link]

  • Delépée, R., et al. (2008). Synthesis of Haptens and Conjugates for ELISA of Glycitein: Development and Validation of an Immunological Test. Journal of Agricultural and Food Chemistry, 56(18), 8301-8307. [Link]

  • Wang, Y., et al. (2020). Design of Novel Haptens and Development of Monoclonal Antibody-Based Immunoassays for the Simultaneous Detection of Tylosin and Tilmicosin in Milk and Water Samples. Molecules, 25(11), 2589. [Link]

  • Houghton, R., et al. (2009). Generic approach to validation of small-molecule LC-MS/MS biomarker assays. Bioanalysis, 1(8), 1437-1447. [Link]

  • Tecan. (n.d.). Boost your productivity in small molecule LC-MSMS with better sample prep. [Link]

  • Wang, Z., et al. (2020). Hapten Synthesis and the Development of an Ultrasensitive Indirect Competitive ELISA for the Determination of Diethylstilbestrol in Food Samples. Foods, 9(2), 148. [Link]

  • Badovskaya, L. A., et al. (2021). 2(5H)-Furanone and 5-Hydroxy-2(5H)-furanone: Reactions and Syntheses Based on Them. Russian Journal of Organic Chemistry, 57(2), 177-202. [Link]

  • Hernandez-Ojeda, J., et al. (2023). Theoretical Evaluation of Furanone and its Derivatives for the Treatment of Cancer Through Eag-1 Inhibition. Pharmacophore, 14(3), 1-8. [Link]

  • Hashem, A. I., et al. (2014). Synthesis and Reactions of Some 2(3H)- and 2(5H)- Furanone Derivatives: A Comparative Study. European Chemical Bulletin, 3(11), 1064-1068. [Link]

  • Oishi, T., et al. (2016). Straightforward Synthesis of 2(5H)-Furanones as Promising Cross-Coupling Partners: Direct Furanone Annulation Utilizing Ti-Mediated Aldol Addition. Molecules, 21(9), 1234. [Link]

  • Hashem, A. I., et al. (2018). The Chemistry of 2(5H)-Furanones. Mini-Reviews in Organic Chemistry, 15(4), 268-283. [Link]

  • Ivanov, I., et al. (2024). rel-(2R,3S)-2-((Diphenylmethylene)amino)-5-oxo-5-phenyl-3-(thiophen-2-yl)pentanenitrile. Molbank, 2024(3), M1883. [Link]

  • Perzborn, E., et al. (2005). Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3- [4-(3-oxomorpholin-4-yl)phenyl]oxazolidin-5-yl}methyl)thiophene-2-carboxamide (BAY 59-7939): An Orally Active, Direct Factor Xa Inhibitor. Journal of Medicinal Chemistry, 48(10), 3533-3550. [Link]

  • Kant, R., et al. (2013). 2-Amino-7,7-dimethyl-5-oxo-4-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 10), o1569. [Link]

  • Chen, Y.-J., et al. (2018). Synthesis of 5-Aryl-3(2H)-furanones Using Intramolecular Cyclization of Sulfonium Salts. The Journal of Organic Chemistry, 83(23), 14596-14603. [Link]

  • El-Gendy, A. A., et al. (2016). Synthesis and some Reactions of [4-Oxo-4-(3,4,5-Trimethoxy-Benzylidene)-4-Dihydro-Thiazole-2-Yl]-Acetonitrile with Expected Biological Activity. Der Pharma Chemica, 8(5), 1-8. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Handling of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile

Understanding the Hazard Profile: A Synthesis of Furanone and Nitrile Risks The chemical structure of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile presents a dual-hazard profile that must be respected. The furanone m...

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Author: BenchChem Technical Support Team. Date: April 2026

Understanding the Hazard Profile: A Synthesis of Furanone and Nitrile Risks

The chemical structure of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile presents a dual-hazard profile that must be respected. The furanone moiety, as seen in related compounds like 2(5H)-Furanone, is known to be an irritant to the eyes and skin and may cause respiratory tract irritation.[1][2][3] Additionally, many furanone derivatives are sensitive to light and air.[1]

The presence of a nitrile (-CN) group introduces further potential hazards. Organic nitriles are a class of compounds that can be toxic.[4][5] Some aliphatic nitriles can be metabolized in the body to release cyanide, a potent toxin.[5] Furthermore, nitriles can react vigorously with strong acids, bases, and oxidizing agents.[4][5] A critical consideration is that the combustion of nitrile-containing compounds can produce highly toxic hydrogen cyanide gas.[4]

Given these potential hazards, a conservative approach to handling is paramount. All personnel must be trained on the potential risks and the specific handling procedures outlined in this guide.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile. The following table summarizes the required PPE, with detailed explanations for each selection.

Body PartRequired PPERationale and Best Practices
Eyes/Face Safety glasses with side-shields or tight-fitting safety goggles. A face shield is recommended when handling larger quantities or if there is a splash hazard.Protects against accidental splashes and airborne particles. An eyewash station must be readily accessible.[1][6]
Hands Chemical-resistant, impervious gloves (e.g., Nitrile rubber, 8-mil thickness or greater).Nitrile gloves offer good splash protection against a range of chemicals commonly used in laboratories.[7][8] However, no glove material is impervious indefinitely. It is crucial to change gloves immediately if they become contaminated.[7] Always inspect gloves for any signs of degradation or puncture before use.
Body A flame-resistant laboratory coat, long-sleeved clothing, and closed-toe shoes.Provides a barrier against skin contact with the chemical.
Respiratory A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.To be used in a certified chemical fume hood. If engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup, respiratory protection is mandatory.[1][6]

Operational Plan: From Receipt to Reaction

A systematic workflow is essential for minimizing exposure and preventing contamination. The following step-by-step guide details the handling of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile throughout its lifecycle in the laboratory.

Receiving and Storage
  • Inspect upon Arrival: Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Segregated Storage: Store the compound in a designated, well-ventilated, and clearly labeled area for toxic and irritant chemicals.

  • Controlled Environment: The storage location should be cool, dry, and protected from light.[1][9] Store in a tightly closed container to prevent exposure to air and moisture.

Weighing and Aliquoting
  • Designated Work Area: All weighing and handling of the solid compound must be conducted within a certified chemical fume hood.

  • Engineering Controls: Ensure the fume hood has adequate airflow.

  • Dispensing: Use a dedicated spatula or powder funnel to transfer the solid. Avoid creating dust. If the compound is a fine powder, consider using a glove bag or a ventilated balance enclosure for added protection.

  • Cleaning: Decontaminate all surfaces and equipment immediately after use with an appropriate solvent (e.g., 70% ethanol), followed by a soap and water wash.

In-Experiment Use
  • Fume Hood is Mandatory: All reactions and manipulations involving this compound must be performed in a chemical fume hood.

  • Avoid Incompatibilities: Keep the compound away from strong acids, bases, and oxidizing agents to prevent potentially violent reactions.[4][5]

  • Heating Precautions: If heating is required, use a well-controlled heating mantle or oil bath. Be mindful that heating to decomposition will emit highly toxic fumes.[4]

Disposal Plan: A Responsible End-of-Life for Chemical Waste

Proper disposal of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile and all contaminated materials is a critical component of laboratory safety and environmental responsibility.

Waste Segregation
  • Solid Waste: All disposable materials that have come into contact with the compound, including gloves, weigh boats, and contaminated paper towels, must be placed in a designated, sealed, and clearly labeled hazardous waste container.[10][11]

  • Liquid Waste: Unused solutions or reaction mixtures containing the compound should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated sharps container for hazardous chemical waste.

Waste Disposal Procedures
  • Labeling: All waste containers must be clearly labeled with the full chemical name: "5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile" and the appropriate hazard warnings (e.g., "Toxic," "Irritant").

  • Licensed Disposal: All waste must be disposed of through a licensed hazardous waste disposal contractor.[10] Follow all local, state, and federal regulations for hazardous waste disposal.

  • Recycling of Uncontaminated Gloves: While nitrile gloves themselves can sometimes be recycled, any gloves contaminated with this compound are considered hazardous waste and must not be recycled.[12][13][14]

Emergency Procedures: Preparedness is Key

Emergency SituationImmediate Action
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek medical attention.
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[1] Ventilate the area and wash the spill site after material pickup is complete.

Workflow for Safe Handling

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Handling (in Fume Hood) cluster_cleanup Cleanup & Disposal a Review SDS & Guide b Don Appropriate PPE a->b c Weighing & Aliquoting b->c d In-Experiment Use c->d e Decontaminate Work Area d->e f Segregate & Label Waste e->f g Dispose via Licensed Contractor f->g

Caption: A streamlined workflow for the safe handling of 5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile.

References

  • Material Safety Data Sheet - 2(5H)-Furanone - Cole-Parmer. (n.d.).
  • SAFETY DATA SHEET 3(2H)-Furanone, dihydro-2-methyl- (Natural) - Synerzine. (n.d.). Retrieved from [Link]

  • How to Dispose of Nitrile Gloves? - Earth Safe PPE. (2025, November 7). Retrieved from [Link]

  • A Guide to Nitrile Glove Recycling: Sustainable Practices for Eco-Conscious Businesses. (2024, April 22). Retrieved from [Link]

  • How to Dispose of Nitrile Gloves: Reduce, Recycle or Reuse? (2021, February 23). Retrieved from [Link]

  • How to Recycle Nitrile Gloves. (2022, January 4). Retrieved from [Link]

  • The MSDS HyperGlossary: Nitrile. (2025, October 18). Retrieved from [Link]

  • Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS. (2023, May 15). Retrieved from [Link]

  • Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. (2023, October 31). Retrieved from [Link]

  • Are Nitrile Gloves Recyclable? (2022, August 1). Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile
Reactant of Route 2
Reactant of Route 2
5-oxo-3-(4-phenylphenyl)-2H-furan-4-carbonitrile
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